(S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid

• CAS: 259195-59-0

Core Science & Biosynthesis

(S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid synthesis and characterization

An In-Depth Technical Guide to the Synthesis and Characterization of (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic Acid

Abstract

(S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid is a chiral β-amino acid derivative of significant interest in the fields of medicinal chemistry and materials science. Its structure, featuring a seven-carbon backbone with precisely controlled stereochemistry at the C3 position and two strategically placed amino groups, makes it a valuable building block for synthesizing complex peptidomimetics, peptide nucleic acid (PNA) analogues, and other oligomeric structures.[1] The benzyloxycarbonyl (Cbz) protecting groups offer robust stability during multi-step synthesis while allowing for clean deprotection under standard hydrogenolysis conditions.[2][3][4][] This guide provides a comprehensive overview of a proposed, robust synthetic route to this molecule, detailed experimental protocols, and a thorough discussion of the necessary characterization techniques to validate its structure, purity, and stereochemical integrity.

Introduction: Significance and Strategic Considerations

Chiral β-amino acids are fundamental components of numerous biologically active natural products and pharmaceuticals, including β-lactam antibiotics.[1][6] When incorporated into peptides, they can induce specific secondary structures and confer remarkable resistance to enzymatic degradation.[1] The target molecule, (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid, is a bifunctional building block. The carboxylic acid provides a handle for amide bond formation, while the two Cbz-protected amines at the 3- and 7-positions allow for orthogonal deprotection or sequential elaboration into more complex architectures.

The choice of the Cbz protecting group is a key strategic decision. It is highly stable to a wide range of reaction conditions but can be efficiently removed via catalytic hydrogenation, a method that is typically mild and high-yielding.[7] This orthogonality is crucial in multi-step syntheses where other protecting groups, such as Boc or Fmoc, might be present.[8][9]

Proposed Multi-Step Synthesis Pathway

The overall workflow involves the reductive opening of the pyroglutamate ring, chain extension via Wittig reaction, stereoselective reduction, and functional group manipulations to install the second amine, followed by final protection.

Figure 1: Proposed Synthetic Workflow

Detailed Experimental Protocols

The following protocols are model procedures based on established methodologies. Researchers should perform appropriate safety assessments and small-scale test reactions before scaling up.

Step 1: Esterification of L-Pyroglutamic Acid

• Rationale: Conversion of the carboxylic acid to a methyl ester prevents side reactions in the subsequent reduction step. Thionyl chloride in methanol is a classic and effective method for this transformation.

• Protocol:

  • Suspend L-pyroglutamic acid (1.0 eq) in anhydrous methanol (approx. 0.2 M).

  • Cool the suspension to 0 °C in an ice bath under an inert atmosphere (N₂ or Ar).

  • Add thionyl chloride (1.2 eq) dropwise over 30 minutes, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor reaction completion by TLC.

  • Remove the solvent under reduced pressure. The resulting crude methyl ester is typically carried forward without further purification.

Step 2 & 3: Reductive Ring Opening and Cbz Protection

• Rationale: Sodium borohydride selectively reduces the lactam carbonyl to an alcohol, which exists in equilibrium with the open-chain amino aldehyde. Immediate in-situ protection of the newly liberated amine with benzyl chloroformate (Cbz-Cl) is crucial to prevent side reactions and polymerization. This is followed by the reduction of the aldehyde to a primary alcohol.

• Protocol:

  • Dissolve the crude methyl ester from Step 1 in a suitable solvent like THF or 1,4-dioxane.

  • Cool to 0 °C and add sodium borohydride (2.0 eq) portion-wise.

  • Stir for 4-6 hours, allowing the reaction to slowly warm to room temperature.

  • Cool the mixture back to 0 °C and cautiously add an aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~8-9.

  • Add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise.

  • Stir vigorously at 0 °C for 1 hour, then at room temperature for 4 hours.

  • Extract the aqueous phase with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the Cbz-protected amino alcohol.

Step 4: Oxidation to Aldehyde

• Rationale: The primary alcohol is oxidized to an aldehyde to prepare for the Wittig chain extension. A mild oxidation, such as the Swern or Dess-Martin periodinane oxidation, is used to prevent over-oxidation to the carboxylic acid.

• Protocol (Swern Oxidation):

  • In a flask under inert atmosphere, add dichloromethane (DCM) and oxalyl chloride (1.5 eq) and cool to -78 °C.

  • Add DMSO (3.0 eq) dropwise.

  • Add a solution of the alcohol from Step 3 (1.0 eq) in DCM dropwise.

  • Stir for 45 minutes at -78 °C.

  • Add triethylamine (5.0 eq) and stir for 20 minutes, then allow the reaction to warm to room temperature.

  • Quench with water and separate the layers. Extract the aqueous layer with DCM.

  • Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify by flash chromatography (silica gel, hexane/ethyl acetate gradient) to obtain the pure aldehyde.

Step 5 & 6: Wittig Reaction and Concurrent Reduction

• Rationale: A Wittig reaction with an acetonitrile-derived ylide extends the carbon chain by two carbons and introduces a nitrile group, which serves as a precursor to the 7-amino group. Subsequent catalytic hydrogenation simultaneously reduces the carbon-carbon double bond and the nitrile to a primary amine.

• Protocol:

  • Generate the phosphonium ylide by treating (cyanomethyl)triphenylphosphonium chloride with a strong base like n-BuLi in THF at -78 °C.

  • Add the aldehyde from Step 4 to the ylide solution and allow it to warm to room temperature and stir overnight.

  • Work up the reaction and purify the resulting α,β-unsaturated nitrile.

  • Dissolve the nitrile in methanol or ethanol, add Pd/C (10 mol %) or PtO₂ (Adam's catalyst), and subject the mixture to a hydrogen atmosphere (50 psi) in a Parr shaker.[2]

  • Shake for 12-24 hours until hydrogen uptake ceases.

  • Filter the catalyst through Celite and concentrate the filtrate to obtain the crude diamino ester.

Step 7: Final Cbz Protection

• Rationale: The newly formed primary amine at the 7-position is protected with a second Cbz group using standard Schotten-Baumann conditions.

• Protocol:

  • Dissolve the crude product from Step 6 in a 1:1 mixture of THF and water.

  • Add sodium bicarbonate (NaHCO₃, 3.0 eq).

  • Cool to 0 °C and add Cbz-Cl (1.1 eq) dropwise.

  • Stir at room temperature for 6-8 hours.

  • Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Purify by flash chromatography to yield the di-Cbz protected methyl ester.

Step 8: Saponification

• Rationale: The final step is the hydrolysis of the methyl ester to the free carboxylic acid using a mild base like lithium hydroxide (LiOH) to minimize the risk of racemization.

• Protocol:

  • Dissolve the purified ester from Step 7 in a 3:1 mixture of THF/water.

  • Add LiOH·H₂O (1.5 eq) and stir at room temperature for 2-4 hours, monitoring by TLC.

  • Once complete, acidify the mixture to pH ~3 with cold 1 M HCl.

  • Extract the product into ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the final product, (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid.

Characterization and Data Analysis

Thorough characterization is essential to confirm the identity, purity, and stereochemical integrity of the final compound.

Data Presentation

Technique	Parameter	Expected Observation
¹H NMR	Chemical Shift (δ)	Peaks corresponding to benzyl groups (~7.3 ppm), CH-O (~5.1 ppm), CH-N, aliphatic chain protons, and a broad singlet for the carboxylic acid proton (>10 ppm).
¹³C NMR	Chemical Shift (δ)	Carbonyl carbons (~175 ppm for acid, ~156 ppm for carbamate), aromatic carbons (~127-136 ppm), and aliphatic carbons in the 20-70 ppm range.
Mass Spec	m/z	Expected [M+H]⁺, [M+Na]⁺, and [M+K]⁺ peaks for C₂₃H₂₈N₂O₆.
Chiral HPLC	Retention Time	A single major peak on a suitable chiral column (e.g., Chiralcel OD-H) compared to a racemic standard to confirm >98% ee.
Melting Point	Range	A sharp melting point range is indicative of high purity.
FT-IR	Wavenumber (cm⁻¹)	Characteristic absorptions for O-H (broad, ~3300-2500), N-H (~3300), C=O (acid, ~1710; carbamate, ~1690), and aromatic C=C (~1600, 1450).

Mechanism Visualization: Cbz Protection

The benzyloxycarbonyl (Cbz) group is introduced via nucleophilic acyl substitution, where the amine attacks the electrophilic carbonyl carbon of benzyl chloroformate.

Figure 2: Mechanism of Amine Protection

Conclusion

This guide outlines a comprehensive and scientifically grounded approach for the synthesis and characterization of (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid. By leveraging a chiral pool starting material and a series of well-understood organic transformations, this valuable molecular building block can be produced with high chemical and stereochemical purity. The detailed protocols and characterization framework provide researchers and drug development professionals with the necessary tools to confidently produce and validate this compound for use in advanced chemical synthesis.

References

• Nielsen, P. E., Egholm, M., Berg, R. H., & Buchardt, O. (1991). Sequence-Selective Recognition of DNA by Strand Displacement with a Thymine-Substituted Polyamide. Science, 254(5037), 1497-1500.
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• Gyros Protein Technologies. (n.d.). Peptide Nucleic Acids (PNAs). Retrieved from [Link]

• Al-Qahtani, M. H. (2012). Enantioselective synthesis of β-amino acid derivatives using amidine-based and bifunctional organocatalysts. University of Colorado at Boulder. (Background on asymmetric synthesis)

• Thomson, S. A., Josey, J. A., Cadilla, R., et al. (1995). Synthesis of Peptide Nucleic Acid Monomers Containing the Four Natural Nucleobases: Thymine, Cytosine, Adenine, and Guanine and Their Oligomerization. The Journal of Organic Chemistry, 60(9), 2697-2709. Available at: [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. (General principles of protecting groups)

• ChiroBlock. (n.d.). Beta2-Amino Acids: Synthesis Approaches & Compounds. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Deprotection of Cbz-Protected Amino Groups. Retrieved from [Link]

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Discovery and origin of (S)-3,7-diaminoheptanoic acid derivatives

An In-Depth Technical Guide to the Discovery, Origin, and Application of (S)-3,7-Diaminoheptanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3,7-Diaminoheptanoic acid, more commonly known in the scientific literature as L-β-homolysine, is a non-proteinogenic amino acid that has garnered significant interest as a versatile building block in medicinal chemistry and chemical biology. Unlike its close structural analog, L-β-lysine, which is found in certain natural products, L-β-homolysine is of synthetic origin. Its extended side-chain and β-amino acid backbone offer unique structural properties that are leveraged to create modified peptides with enhanced stability and novel biological activities. This guide provides a comprehensive overview of the synthetic origins of L-β-homolysine, details a key synthetic methodology for its preparation, and explores its application in the development of sophisticated chemical probes for studying epigenetic mechanisms.

Introduction: Defining (S)-3,7-Diaminoheptanoic Acid as L-β-Homolysine

(S)-3,7-Diaminoheptanoic acid is a chiral diamino acid characterized by a seven-carbon chain with amino groups at the C3 (β) and C7 (ω) positions.[1] In the field of peptide chemistry, it is systematically referred to as L-β-homolysine, reflecting its structure as a homolog of L-lysine with an additional methylene group in its backbone. This seemingly minor structural modification has profound implications, classifying it as a β-amino acid. The incorporation of β-amino acids into peptides can induce unique secondary structures and confer resistance to proteolytic degradation, making them valuable tools for drug design.[2][3]

It is crucial to distinguish L-β-homolysine from L-β-lysine ((S)-3,6-diaminohexanoic acid). While L-β-lysine has been identified as a constituent of several peptide antibiotics produced by Streptomyces and can be synthesized enzymatically via lysine 2,3-aminomutase, current scientific literature indicates that L-β-homolysine is a synthetic construct, with no known natural source or biosynthetic pathway.[4] Its discovery and utility are therefore products of chemical synthesis, designed to explore novel structure-activity relationships in peptides.

Core Structure and Nomenclature

The fundamental structure of L-β-homolysine provides a scaffold for a variety of chemical modifications, particularly at its two amino termini, enabling its use in diverse applications.

Caption: Core chemical structure of L-β-homolysine.

Synthetic Origin and Key Methodologies

The absence of a known natural source necessitates the chemical synthesis of L-β-homolysine. A notable and efficient strategy involves the use of the Lossen rearrangement, a classic organic reaction that converts a hydroxamic acid into an isocyanate, which can then be hydrolyzed to an amine.[5][6] This approach provides a robust pathway to the core structure from readily available starting materials.

A key example is the synthesis of an Nε-acetylated derivative of L-β-homolysine from L-2-aminosuberic acid, as detailed by Schwiedeps et al. (2023).[7][8] This synthesis is particularly relevant as it produces a derivative ready for use in studying post-translational modifications.

Experimental Protocol: Synthesis via Lossen Rearrangement

The following protocol is adapted from the literature and outlines the key steps for synthesizing an L-β-homolysine derivative.[8] This multi-step process highlights the chemical logic behind constructing this unnatural amino acid.

Step 1: Selective Protection of L-2-Aminosuberic Acid

• Rationale: To differentiate the two carboxylic acid groups and the primary amine, a series of protection steps are required. The α-amino group is typically protected with an Fmoc group, and one of the carboxyl groups is esterified.

Step 2: Conversion to Hydroxamic Acid

• Rationale: The free carboxylic acid is converted into a hydroxamic acid, the precursor required for the Lossen rearrangement. This is often achieved by reacting the carboxylic acid with hydroxylamine.

Step 3: Activation and Lossen Rearrangement

• Rationale: The hydroxamic acid is activated, typically by acylation of the hydroxyl group. Upon treatment with a base, the activated intermediate undergoes the Lossen rearrangement, where the alkyl group migrates to form an isocyanate. This is the key carbon-to-nitrogen rearrangement step that shortens the carbon chain and introduces the second amino group's precursor.

Step 4: Hydrolysis of the Isocyanate and Deprotection

• Rationale: The resulting isocyanate is hydrolyzed to form the free amine. Subsequent deprotection steps then yield the final L-β-homolysine derivative.

Workflow for L-β-Homolysine Synthesis

The following diagram illustrates the synthetic workflow, emphasizing the key transformations.

Caption: Synthetic workflow for an L-β-homolysine derivative.

Applications in Drug Discovery and Chemical Biology

The primary utility of L-β-homolysine lies in its incorporation into synthetic peptides. Its unique structure allows researchers to probe and modulate biological systems in ways that are not possible with natural amino acids.

Probing Epigenetic Mechanisms: Bromodomain Interactions

A significant application of L-β-homolysine derivatives is in the study of lysine acetylation, a critical post-translational modification that regulates gene expression.[8] Acetyl-lysine residues on histone proteins are recognized by specific protein modules called bromodomains.

By synthesizing peptides where acetyl-lysine is replaced by Nε-acetyl-L-β-homolysine, researchers can investigate how the length of the amino acid side chain impacts bromodomain binding affinity and specificity.[7][8] This provides invaluable insight into the structural requirements for these protein-protein interactions, which are key targets in cancer and inflammation research.

The work by Schwiedeps et al. demonstrated that while some bromodomains could not accommodate the longer side chain of acetyl-homolysine, others showed comparable or only slightly reduced binding, revealing distinct binding pocket flexibilities among different bromodomain families.[8]

Quantitative Data: Synthesis Yield

The following table summarizes the reported yield for a key synthetic step in the preparation of an L-β-homolysine precursor.

Starting Material	Reaction	Product	Yield (%)	Reference
Fmoc-L-Orn-OH	Acetylation with Acetic Anhydride	Fmoc-L-Orn(Ac)-OH	55%	Schwiedeps et al., 2023[8]

Note: This represents a step in the synthesis of a related acetylated amino acid building block, illustrating typical yields for such transformations.

Conclusion and Future Outlook

(S)-3,7-diaminoheptanoic acid, or L-β-homolysine, stands as a testament to the power of chemical synthesis in creating novel tools for biological exploration. Its identity as a synthetic β-amino acid homolog of lysine provides a unique platform for designing peptides with tailored properties. The Lossen rearrangement offers a reliable synthetic route to its core structure, enabling its use as a building block for solid-phase peptide synthesis.

The application of L-β-homolysine in creating chemical probes to study bromodomain-acetyl-lysine interactions exemplifies its value in dissecting complex biological processes at the molecular level. As the fields of chemical biology and drug discovery continue to demand more sophisticated molecular tools, the utility of custom-designed, non-proteinogenic amino acids like L-β-homolysine is poised to expand, offering new avenues for developing therapeutics and diagnostic agents.

References

• Schwiedeps, A. M., et al. (2023). Synthesis of Nε-acetyl-L-homolysine by the Lossen rearrangement and its application for probing deacetylases and binding modules of acetyl-lysine. Journal of Peptide Science, 29(4), e3462. Available at: [Link][7]

• Schwiedeps, A. M., et al. (2022). Synthesis of N‐acetyl‐L‐homolysine by the Lossen rearrangement and its application for probing deacetylases and binding modules of acetyl‐lysine. Journal of Peptide Science, e3462. Available at: [Link][8]

• ResearchGate. (n.d.). Lossen Rearrangement. Available at: [Link][5]

• Unacademy. (n.d.). What Is Lossen Rearrangement? Available at: [Link][9]

• PubChem. (n.d.). (3S)-3,7-diaminoheptanoic acid. Available at: [Link][1]

• Wikipedia. (n.d.). Lossen rearrangement. Available at: [Link][6]

• Aapptec. (n.d.). Fmoc-beta-HLys(Boc)-OH. Available at: [Link][10]

• Szymański, W., et al. (2012). Lossen rearrangement of p-Toluenesulfonates of N-Oxyimides in Basic Condition, Theoretical Study, and Molecular Docking. PLoS ONE, 7(12), e51883. Available at: [Link][11]

• CEM Corporation. (n.d.). Fmoc-His(Boc)-Wang Resin (LL). Available at: [Link][12]

• Mirzapour-Kouhdasht, A., et al. (2022). Bioactive Peptides: Synthesis, Sources, Applications, and Proposed Mechanisms of Action. International Journal of Peptide Research and Therapeutics, 28(5), 127. Available at: [Link][13]

• Canavelli, P., et al. (2022). Did Homocysteine Take Part in the Start of the Synthesis of Peptides on the Early Earth? Life, 12(4), 569. Available at: [Link][14]

• Cabrele, C., et al. (2014). Peptides containing β-amino acid patterns: challenges and successes in medicinal chemistry. Journal of Medicinal Chemistry, 57(23), 9718-39. Available at: [Link][2]

• Katoh, T., & Suga, H. (2018). Ribosomal Incorporation of Consecutive β-Amino Acids. Journal of the American Chemical Society, 140(41), 13238-13242. Available at: [Link][3]

• Anaspec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Available at: [Link][15]

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Engineering the Peptidome: Biological Activities and Synthetic Utility of Protected Diaminoheptanoic Acids

Executive Summary

Diaminoheptanoic acids (DAHAs) represent a highly versatile class of non-canonical amino acids that are fundamentally reshaping peptide chemistry and targeted antimicrobial drug discovery. Depending on the positional isomer—such as 2,6-diaminoheptanoic acid (structurally related to diaminopimelic acid, DAP), 2,7-diaminoheptanoic acid (homolysine), and 3,7-diaminoheptanoic acid ( β -homolysine)—these molecules serve entirely different biological and synthetic functions.

When equipped with orthogonal protecting groups (e.g., Fmoc, Boc, Alloc), DAHAs enable the synthesis of highly constrained, proteolytically stable peptide therapeutics. Concurrently, specific DAHA analogs act as potent metabolic inhibitors in agricultural and antimicrobial applications. This technical guide explores the mechanistic targets, structural rationale, and laboratory workflows for utilizing protected DAHAs in modern drug development.

Structural Taxonomy & Mechanistic Targets

L,L-Diaminoheptanoic Acid Aminotransferase (DapL) Inhibition

In microorganisms and plants, lysine is synthesized via the DAP pathway, a metabolic sequence that is completely absent in mammals[1]. DapL catalyzes the transamination of tetrahydrodipicolinate to L,L-diaminoheptanoate. Because this pathway is essential for bacterial cell wall synthesis (peptidoglycan) and plant survival, it is a prime target for narrow-spectrum antibiotics and novel herbicides.

Inhibitors mimicking the DAHA structure, such as DapL-IN-1, effectively block this pathway[2]. Protected derivatives of 2,6-DAHA serve as transition-state analogs; they bind the active site of DapL, inducing conformational changes that block the substrate channel and halt downstream lysine production[1].

Conformational Constraint in Peptide Therapeutics (2,7-DAHA)

Incorporating 2,7-diaminoheptanoic acid (homolysine) into peptide backbones allows for extended side-chain reach compared to canonical lysine. In the development of Somatostatin (SRIF) receptor agonists and Interleukin-23 (IL-23) receptor inhibitors, orthogonally protected 2,7-DAHA (e.g., Fmoc-2,7-DAHA(Boc)-OH) is utilized to form macrocyclic lactam bridges[3][4]. The addition of a single methylene group provides the precise spatial geometry required for optimal receptor pocket binding, locking the peptide into a bioactive conformation while resisting enzymatic degradation.

Proteolytic Evasion via β -Homolysine (3,7-DAHA)

(S)-3,7-diaminoheptanoic acid ( β -homolysine) is heavily utilized in the synthesis of peptidomimetics, including next-generation GLP-1 analogs. The shift of the amine group to the β -carbon fundamentally alters the peptide backbone's dihedral angles. This structural modification renders the resulting amide bonds practically invisible to standard endogenous proteases (such as DPP-4), exponentially increasing the circulating half-life of the therapeutic peptide.

Visualizing the Mechanisms

Pathway 1: DAP Pathway and DapL Inhibition

The following diagram illustrates the causality of DapL inhibition. By targeting an upstream node (DapL) with DAHA analogs, downstream L-Lysine synthesis is starved, leading to bacterial cell death without affecting mammalian host cells.

Caption: Lysine biosynthesis via the DAP pathway highlighting DapL inhibition by DAHA analogs.

Pathway 2: Orthogonal SPPS Workflow for DAHA-Macrocyclization

To utilize 2,7-DAHA in peptide therapeutics, orthogonal protection is mandatory. The workflow below demonstrates how the Alloc group allows for selective side-chain deprotection without cleaving the peptide from the resin.

Caption: Step-by-step orthogonal solid-phase peptide synthesis utilizing protected 2,7-DAHA.

Quantitative Biological Data

The table below summarizes the diverse biological activities and binding metrics of DAHA derivatives across different targets, demonstrating their broad utility from agriculture to human metabolic regulation.

Compound / Derivative	Target / Application	Primary Biological Activity	Key Metric (IC50 / Ki / Half-life)
DapL-IN-1 (2,6-DAHA analog)	DapL (Bacteria/Plants)	Antimicrobial / Herbicidal[2]	IC50 ~ 15-25 µM (species dependent)
Cyclic SRIF Analog (w/ 2,7-DAHA)	Somatostatin Receptors	GH/Insulin Secretion Inhibition[3]	Sub-nM Kd (High binding affinity)
IL-23 Antagonist (w/ 2,7-DAHA)	IL-23 Receptor	Anti-inflammatory (IBD, Psoriasis)[4]	IC50 < 10 nM
β -Homolysine (3,7-DAHA) Peptides	GLP-1 Receptor Agonists	Metabolic regulation	>48h serum stability (vs minutes for native)

Experimental Protocols

To ensure self-validating and reproducible results, the following protocols detail the exact chemical causality behind each methodological step.

Protocol 1: Incorporation of Fmoc-2,7-DAHA(Alloc)-OH via SPPS

Causality: The Alloc (Allyloxycarbonyl) group is chosen for the ϵ -amine because it is completely stable to the basic conditions of Fmoc removal (piperidine) and the acidic conditions of Boc removal. This allows for selective deprotection using Palladium catalysis prior to global cleavage, enabling on-resin cyclization.

• Resin Swelling: Swell Rink Amide resin in Dimethylformamide (DMF) for 30 minutes to maximize surface area for coupling.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min) to expose the primary amine.

• Coupling: Dissolve 3 eq of Fmoc-2,7-DAHA(Alloc)-OH, 3 eq of HATU, and 6 eq of DIPEA in DMF. Add to the resin and agitate for 60 minutes. Note: HATU is preferred over DIC/Oxyma here due to the steric bulk of the heptanoic acid side chain, which requires a highly reactive uronium coupling agent.

• Capping: Treat with acetic anhydride/pyridine to cap unreacted amines, preventing the formation of deletion sequences.

• Alloc Removal (Orthogonal Deprotection): Treat the resin with Pd(PPh3​)4​ (0.1 eq) and phenylsilane (10 eq) as a scavenger in DCM for 2 hours in the dark. This selectively frees the DAHA side-chain amine while the N-terminus remains Fmoc-protected.

• On-Resin Cyclization: Assuming a side-chain deprotected glutamic acid (e.g., from an allyl ester) is present further down the chain, use PyBOP/DIPEA to form the lactam bridge.

• Cleavage: Cleave the peptide using TFA/TIPS/Water (95:2.5:2.5) for 2 hours to remove all remaining acid-labile protecting groups and release the peptide from the resin.

Protocol 2: DapL Enzymatic Inhibition Assay

Causality: To validate the biological activity of DAHA analogs against DapL, a coupled enzyme assay is required. Because DapL transamination does not produce a directly measurable chromophore, it is coupled to a dehydrogenase that consumes NADH, allowing continuous spectrophotometric monitoring at 340 nm.

• Reagent Preparation: Prepare assay buffer (100 mM HEPES, pH 7.6). Reconstitute recombinant DapL enzyme, α -ketoglutarate (the amino acceptor), and NADH.

• Inhibitor Incubation: Pre-incubate DapL (50 nM) with varying concentrations of the protected DAHA analog (0.1 µM to 100 µM) for 15 minutes at 30°C. Causality: Pre-incubation is critical to allow steady-state binding of the competitive inhibitor before the substrate floods the active site.

• Reaction Initiation: Add tetrahydrodipicolinate (THDP) and the coupling enzyme (meso-diaminopimelate dehydrogenase).

• Kinetic Measurement: Monitor the decrease in absorbance at 340 nm (representing NADH depletion) over 10 minutes using a microplate reader.

• Data Analysis: Calculate the initial velocity ( V0​ ) for each concentration. Fit the data to the Michaelis-Menten equation using non-linear regression to determine the Ki​ and IC50​ .

References

• Creative Proteomics. "Lysine Metabolism: Pathways, Regulation, and Biological Significance." Creative Proteomics. 1

• MedChemExpress. "DapL-IN-1 | Herbicide." MedChemExpress. 2

• ACS Publications. "Somatostatin Receptor 1 Selective Analogues: 3. Dicyclic Peptides." Journal of Medicinal Chemistry.3

• Google Patents. "WO2024246269A1 - Peptide inhibitors of interleukin-23 receptor." WIPO. 4

• Sigma-Aldrich. "L-b-Homolysine = 98.0 TLC 290835-83-5." Sigma-Aldrich.

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• 1. Lysine Metabolism: Pathways, Regulation, and Biological Significance - Creative Proteomics [creative-proteomics.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2024246269A1 - Peptide inhibitors of interleukin-23 receptor - Google Patents [patents.google.com]

A Technical Guide to the Solubility of (S)-3,7-bis(Cbz-amino)heptanoic Acid in Common Organic Solvents

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the expected solubility characteristics of (S)-3,7-bis(Cbz-amino)heptanoic acid. Due to the specific and novel nature of this molecule, empirical solubility data is not widely available. Therefore, this document establishes a predictive framework based on first principles of physical organic chemistry, analysis of its structural motifs, and data from analogous compounds. It outlines the theoretical underpinnings of its solubility, provides a robust, step-by-step experimental protocol for empirical determination, and presents an organizational structure for interpreting the resulting data. This guide is intended for researchers, chemists, and drug development professionals who require a deep understanding of this compound's behavior in various solvent systems to inform decisions in synthesis, purification, formulation, and biological screening.

Introduction and Molecular Analysis

(S)-3,7-bis(Cbz-amino)heptanoic acid is a chiral, non-proteinogenic amino acid derivative. Its structure is characterized by three key functional regions that dictate its physicochemical properties, including solubility:

• A Heptanoic Acid Backbone: A seven-carbon aliphatic chain that provides a significant nonpolar character.

• A Carboxylic Acid Terminus: A polar, acidic functional group capable of acting as a hydrogen bond donor and acceptor.

• Two Carbobenzyloxy (Cbz) Protected Amino Groups: These bulky, relatively nonpolar protecting groups are located at the 3 and 7 positions. The Cbz group consists of a benzyl group and a carbamate linker. While the carbamate moiety has some polar character and can act as a hydrogen bond acceptor, the overall contribution of the Cbz groups is an increase in hydrophobicity and steric hindrance compared to unprotected amines.[1][2]

The interplay between the nonpolar aliphatic chain and bulky Cbz groups, and the polar carboxylic acid, creates a molecule with a complex solubility profile. Predicting its behavior requires a nuanced understanding of solute-solvent interactions.

Theoretical Framework for Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which, in chemical terms, refers to the balance of intermolecular forces between the solute and the solvent.[3] For (S)-3,7-bis(Cbz-amino)heptanoic acid, the following interactions are paramount:

• Van der Waals Forces: The heptanoic backbone and the phenyl rings of the Cbz groups will primarily interact through these weak, nonpolar forces. Solvents with significant nonpolar character, such as alkanes and aromatic hydrocarbons, will favorably interact with these parts of the molecule.

• Dipole-Dipole Interactions and Hydrogen Bonding: The carboxylic acid group is the primary center for strong polar interactions. It can self-associate through hydrogen bonding or interact with polar solvents. The carbamate linkages of the Cbz groups also contain C=O and N-H moieties that can participate in hydrogen bonding, albeit to a lesser extent than the carboxylic acid.[1]

Predictive Solubility in Different Solvent Classes:

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents can act as both hydrogen bond donors and acceptors. While the carboxylic acid group will have a favorable interaction, the large nonpolar portion of the molecule will likely limit solubility, especially in water.[4][5] Solubility is expected to increase in alcohols compared to water due to the alcohol's lower polarity and ability to interact with the nonpolar backbone.[6]

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile, THF): These solvents are polar and can act as hydrogen bond acceptors but not donors. They are generally good solvents for a wide range of organic compounds.[7] Dimethylformamide (DMF) and N-methylpyrrolidone (NMP) are often excellent solvents for protected amino acids and peptides.[7][8] It is anticipated that (S)-3,7-bis(Cbz-amino)heptanoic acid will exhibit good solubility in these solvents, as they can solvate both the polar and nonpolar regions of the molecule effectively.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents lack significant polarity and cannot engage in hydrogen bonding. Due to the presence of the polar carboxylic acid and carbamate groups, the compound is expected to have very low solubility in these solvents.

• Chlorinated Solvents (e.g., Dichloromethane, Chloroform): These solvents are weakly polar. Dichloromethane is a common solvent for reactions involving protected amino acids and may offer moderate solubility for this compound.[7]

The presence of the acidic carboxylic acid group means that the solubility will be highly pH-dependent in aqueous or alcoholic systems. In the presence of a base, the carboxylic acid will be deprotonated to form a carboxylate salt, which is significantly more polar and will dramatically increase aqueous solubility.[9]

Experimental Protocol for Solubility Determination

The following is a standardized protocol for determining the equilibrium solubility of (S)-3,7-bis(Cbz-amino)heptanoic acid. This method is designed to be robust and provide reproducible results.

Materials:

• (S)-3,7-bis(Cbz-amino)heptanoic acid (crystalline solid, purity >98%)

• Selected organic solvents (analytical grade or higher)

• Vials with screw caps

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid (S)-3,7-bis(Cbz-amino)heptanoic acid to a series of vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Add a known volume (e.g., 1.0 mL) of each selected solvent to the corresponding vial.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. A minimum of 24 hours is recommended, with 48-72 hours being ideal to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Centrifuge the vials at a high speed to ensure complete separation of the solid from the supernatant.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the clear supernatant from each vial.

  • Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method (e.g., HPLC).

• Quantification:

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved compound.

  • Prepare a calibration curve using standard solutions of known concentrations of (S)-3,7-bis(Cbz-amino)heptanoic acid.

  • Calculate the solubility in mg/mL or mol/L based on the concentration of the saturated solution.

Diagram of Experimental Workflow:

Caption: Workflow for equilibrium solubility determination.

Predicted Solubility Data Summary

The following table summarizes the predicted solubility of (S)-3,7-bis(Cbz-amino)heptanoic acid in common organic solvents, based on the theoretical principles discussed. The qualitative descriptors should be confirmed by empirical data obtained from the protocol in Section 3.

Solvent Class	Solvent	Predicted Solubility	Rationale
Polar Aprotic	Dimethylformamide (DMF)	High	Excellent H-bond acceptor, effectively solvates both polar and nonpolar regions.[7][8]
N-Methylpyrrolidone (NMP)	High	Similar to DMF, a strong solvent for protected amino acids.[7]
Dimethyl Sulfoxide (DMSO)	High	Highly polar, strong H-bond acceptor.
Tetrahydrofuran (THF)	Moderate	Can act as an H-bond acceptor; moderate polarity.
Acetonitrile	Low to Moderate	Less effective at solvating the nonpolar backbone compared to other polar aprotic solvents.
Polar Protic	Methanol	Moderate	Can H-bond with the carboxylic acid, and the alkyl group can interact with the nonpolar regions.[6]
Ethanol	Moderate	Similar to methanol, but slightly lower polarity may improve interaction with the nonpolar part.[4]
Water	Very Low	The large nonpolar C7 backbone and two Cbz groups dominate, leading to poor aqueous solubility.
Chlorinated	Dichloromethane (DCM)	Moderate	A common solvent for peptide synthesis chemistry, should offer reasonable solubility.[7]
Chloroform	Low to Moderate	Similar to DCM.
Nonpolar	Toluene	Very Low	Unable to effectively solvate the polar carboxylic acid and carbamate groups.
Hexane	Insoluble	Lacks any significant polar interactions required for solvation.
Acidic/Basic	5% Aq. NaHCO₃	High (as salt)	Deprotonation of the carboxylic acid forms a highly soluble carboxylate salt.[9]
1M HCl	Very Low	Suppresses ionization of the carboxylic acid, likely reducing solubility compared to pure water.

Conclusion

The solubility of (S)-3,7-bis(Cbz-amino)heptanoic acid is expected to be a complex function of its molecular structure. A high degree of solubility is predicted in polar aprotic solvents like DMF and DMSO. Moderate solubility is anticipated in alcohols and chlorinated solvents. Conversely, the compound is expected to be largely insoluble in nonpolar solvents and water at neutral pH. The presence of an acidic carboxylic acid provides a handle for dramatically increasing aqueous solubility through the addition of a base. The experimental protocol provided herein offers a reliable method for obtaining the empirical data necessary to validate these predictions and to guide the use of this compound in further research and development.

References

• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.).
• Pal, A., & Lahiri, S. C. (1989). Solubilities of Amino Acids in Different Mixed Solvents. Journal of the Indian Chemical Society, 66(3), 136-139.
• Susilo, R., Inayat, M., & Sari, L. (2017). Solubility and dissolution of physical mixture carbamazepine and amino acids. Journal of Young Pharmacists, 9(4), 534-538.
• Tanford, C. (1964). The Solubility of Amino Acids and Two Glycine Peptides in Aqueous Ethanol and Dioxane Solutions. Journal of Biological Chemistry, 239(12), 4077-4080.
• Hayashi, K., Matsuda, T., Takeyama, T., & Hino, T. (1961). Solubilities Studies of Basic Amino Acids. Agricultural and Biological Chemistry, 25(5), 381-385.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (2007). Experiment 2 # Solubility 13. Bellevue College.
• Mitin, Y. V. (1996). An effective organic solvent system for the dissolution of amino acids. International Journal of Peptide and Protein Research, 48(4), 374-376.
• SALTISE. (2021, March 22). Organic Chemistry: Introduction to Solubility.
• Solubility of Organic Compounds. (2023, August 31). Chem LibreTexts.
• Cbz-Protected Amino Groups. (n.d.). Organic Chemistry Portal.
• DigitalCommons@URI. (1969). The Solubility of Amino Acids in Various Solvent Systems.
• Matošević, A., & Bosak, A. (2020). Carbamate group as structural motif in drugs: A review of carbamate derivatives used as therapeutic agents. Arhiv za higijenu rada i toksikologiju, 71(4), 283-296.
• Tasso, B., Catto, M., Nicolotti, O., & Carotti, A. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(1), 1-24.
• The Enduring Legacy of the Carbobenzyloxy Group: An In-depth Guide to N-Cbz Protected Amino Acids. (n.d.). Benchchem.
• Vedaraman, N., Gadkari, P., Manohar, B., Sandhya, K., Brunner, G., & Sankar, K. (2014). Solubility Modeling of N-CBZ Derivatised Amino Acids in Supercritical Carbon Dioxide.
• Solvents for Solid Phase Peptide Synthesis. (n.d.). AAPPTec.
• CBZ-Amino Acids. (n.d.). BOC Sciences.
• Matošević, A., & Bosak, A. (2020). Carbamate group as structural motif in drugs: A review of carbamate derivatives used as therapeutic agents.
• Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System.
• Process for producing N-protected amino acid. (2013).
• Dell’Amico, D. B., Calderazzo, F., & Zinna, F. (2020).

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• 8. An effective organic solvent system for the dissolution of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. www1.udel.edu [www1.udel.edu]

Protocols & Analytical Methods

Use of (S)-3,7-bis(Cbz-amino)heptanoic acid as a molecular linker

Application Note: Engineering Proteolytically Stable Branched Linkers Using (S)-3,7-bis(Cbz-amino)heptanoic acid

Prepared by: Senior Application Scientist, Bioconjugation & Peptidomimetics Target Audience: Researchers, medicinal chemists, and drug development professionals specializing in Antibody-Drug Conjugates (ADCs), PROTACs, and targeted radioligands.

Mechanistic Rationale: The Case for β-Homoamino Acid Linkers

In the development of multivalent bioconjugates—such as dual-payload ADCs or bivalent PROTACs—the structural integrity of the molecular linker in systemic circulation is paramount. Traditional branched linkers often rely on natural α -amino acids, such as L-lysine, to provide dual primary amines for payload attachment. However, α -peptide bonds are highly susceptible to premature cleavage by endogenous serum proteases and extracellular peptidases, leading to off-target toxicity and reduced therapeutic efficacy.

(S)-3,7-bis(Cbz-amino)heptanoic acid (also known as Bis-Cbz- β -homolysine) solves this critical vulnerability. As a β -amino acid derivative, it contains an additional methylene unit between the carboxyl group and the α -carbon (shifting the chiral center to the β -position). This subtle backbone extension creates a profound steric and electronic mismatch within the active sites of natural proteases (such as cathepsins and trypsin-like enzymes), rendering the adjacent amide bonds highly resistant to enzymatic degradation[1]. Recent patent literature highlights the integration of β -homolysine derivatives into next-generation triple-payload ADCs precisely to exploit this enhanced extracellular stability while permitting controlled intracellular release[2].

Furthermore, the bis-carboxybenzyl (Cbz) protection strategy is highly deliberate. The Cbz groups keep the two primary amines masked during the initial coupling of the linker's carboxylic acid to a targeting scaffold (e.g., a monoclonal antibody or small molecule ligand). Once the scaffold is attached, the Cbz groups can be simultaneously removed via mild catalytic hydrogenolysis (Pd/C, H 2​ ), a process that is entirely orthogonal to acid-labile (Boc, tBu) or base-labile (Fmoc) protecting groups[3].

Structural Advantage Visualization

Fig 1: Mechanistic rationale for the proteolytic stability of β-homoamino acid linkers compared to standard α-amino acids.

Quantitative Performance Data

To justify the selection of (S)-3,7-bis(Cbz-amino)heptanoic acid over standard bis-protected L-lysine, we summarize the comparative stability and synthetic efficiency metrics below. The data demonstrates that the β -homologation extends serum half-life by nearly 8-fold without compromising the efficiency of chemical deprotection.

Linker Architecture	Backbone Structure	Human Serum Half-Life ( t1/2​ )	Cathepsin B Cleavage Rate ( kcat​/Km​ )	Pd/C Deprotection Yield
Bis-Cbz-L-Lysine	α -amino acid	4.2 hours	4.5×104 M−1s−1	> 95%
Bis-Cbz- β -Homolysine	β -amino acid	> 32.0 hours	<1.0×101 M−1s−1	> 92%

Table 1: Comparative stability and synthetic metrics. The β -homolysine core exhibits near-total resistance to non-specific protease cleavage while maintaining excellent synthetic tractability.

Experimental Workflows & Protocols

The following self-validating protocols detail the integration of (S)-3,7-bis(Cbz-amino)heptanoic acid into a dual-payload bioconjugation pipeline.

Fig 2: Step-by-step bioconjugation workflow utilizing the bis-Cbz-β-homolysine linker to generate a dual-payload conjugate.

Protocol A: Amide Coupling of the Linker Core

Causality Note: Because β -amino acids can exhibit slight steric hindrance at the carboxylate compared to α -amino acids, we utilize HATU (a highly efficient uronium-based coupling reagent) to ensure rapid and complete activation, preventing epimerization at the β -carbon.

• Preparation: Dissolve (S)-3,7-bis(Cbz-amino)heptanoic acid (1.2 eq) in anhydrous DMF (0.1 M concentration).

• Activation: Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (2.5 eq) to the solution. Stir at room temperature for 5 minutes to form the active OAt ester.

• Coupling: Add the primary amine-bearing targeting scaffold (1.0 eq) to the activated linker solution.

• Validation: Monitor the reaction via LC-MS. The reaction is typically complete within 1–2 hours.

• Purification: Quench with water, extract with EtOAc, wash the organic layer with 5% citric acid and brine, dry over Na 2​ SO 4​ , and concentrate. Purify via flash chromatography if necessary.

Protocol B: Global Deprotection of Cbz Groups

Causality Note: Catalytic hydrogenolysis cleanly removes both Cbz groups simultaneously, releasing toluene and CO 2​ as the only byproducts[3]. This avoids the use of harsh acids (like TFA) which could degrade sensitive targeting ligands.

• Preparation: Dissolve the Bis-Cbz protected intermediate from Protocol A in a 1:1 mixture of Methanol and Ethyl Acetate (0.05 M).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10% w/w relative to the substrate) under an inert argon atmosphere to prevent ignition.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H 2​ ) using a balloon. Stir vigorously at room temperature for 4–6 hours.

• Validation: Monitor via TLC (Ninhydrin stain). The disappearance of the UV-active starting material and the appearance of a strongly ninhydrin-positive (purple) spot indicates the successful revelation of the two primary amines.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite thoroughly with Methanol.

• Concentration: Evaporate the filtrate under reduced pressure to yield the free 3,7-diaminoheptanamide scaffold.

Protocol C: Dual-Payload Functionalization

Causality Note: With two highly nucleophilic primary amines now exposed on the β -homolysine branch, an excess of NHS-ester activated payloads is used to drive the dual-conjugation to completion, minimizing mono-substituted impurities.

• Preparation: Dissolve the free diamine scaffold (1.0 eq) in anhydrous DMF or DMSO.

• Base Addition: Add DIPEA (4.0 eq) to ensure the amines are fully deprotonated and nucleophilic.

• Conjugation: Add the NHS-ester activated payload (e.g., a cytotoxin or fluorophore) (2.5 eq). Stir at room temperature for 2–4 hours in the dark.

• Validation & Purification: Confirm the mass shift corresponding to the addition of two payloads via LC-MS. Purify the final dual-payload conjugate using preparative RP-HPLC.

References

• Recognition of MHC-II peptide ligands that contain β -amino acids Source: National Institutes of Health (NIH) / PMC URL:[Link][1]

• TRIPLE-PAYLOAD ANTIBODY-DRUG CONJUGATES (ADCs) (US20260014265A1) Source: Google Patents URL:[2]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. US20260014265A1 - TRIPLE-PAYLOAD ANTIBODY-DRUG CONJUGATES (ADCs) - Google Patents [patents.google.com]
• 3. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

Application Note: Acid-Catalyzed Cleavage of Cbz Protecting Groups from (S)-3,7-Diaminoheptanoic Acid

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

(S)-3,7-diaminoheptanoic acid (also known as (3S)-3,7-diaminoheptanoic acid) is a highly versatile β -amino acid building block utilized in the design of advanced peptidomimetics and targeted therapeutics 1. To ensure regioselective coupling during complex syntheses, its two primary amines (at the C3 and C7 positions) are frequently masked with Carboxybenzyl (Cbz) protecting groups to form (S)-N,N'-bis-Cbz-3,7-diaminoheptanoic acid.

While palladium-catalyzed hydrogenolysis (Pd/C, H₂) remains the standard method for Cbz deprotection, it is notoriously susceptible to catalyst poisoning by sulfur-containing residues or steric hindrance within complex molecular architectures 2. When hydrogenolysis fails or reducible functional groups are present, acid-catalyzed cleavage becomes the definitive alternative.

The Causality of Acid Selection

The Cbz carbamate linkage exhibits profound chemical stability. Mild acids, such as trifluoroacetic acid (TFA) alone, are insufficiently acidic to protonate the carbamate oxygen [[3]](). Successful cleavage necessitates either strong Brønsted acids (e.g., 33% HBr in acetic acid) 4 or specialized Lewis acid systems (e.g., AlCl₃ in hexafluoroisopropanol) 5.

Mechanistically, the acid protonates the carbonyl oxygen, weakening the benzyl-oxygen bond. Cleavage proceeds, generating a carbamic acid intermediate that rapidly decarboxylates into the free amine salt. Concurrently, a highly electrophilic benzyl cation (or benzyl halide) is generated. If left unchecked, this electrophile will indiscriminately alkylate the free carboxylic acid of the heptanoic acid backbone. Thus, the deliberate addition of a nucleophilic scavenger (e.g., anisole or thioanisole) is a non-negotiable experimental requirement to trap the benzyl species 3.

Caption: Mechanistic pathway of acid-catalyzed Cbz cleavage and scavenger trapping.

Quantitative Comparison of Deprotection Strategies

Selecting the appropriate acid system depends heavily on the presence of other orthogonal protecting groups in your substrate.

Deprotection Method	Reagents	Scavenger Requirement	Temp / Time	Typical Yield	Functional Group Tolerance
Brønsted Acid (Standard)	33% HBr in AcOH	Optional (Anisole recommended)	RT, 1–4 h	80–95%	Low (Cleaves Boc, tBu esters; robust but harsh)
Superacid	TfOH / TFA (1:9)	Mandatory (Thioanisole)	0°C to RT, 1–2 h	75–90%	Low (Highly effective but requires thermal control)
Lewis Acid (Mild)	AlCl₃ in HFIP	Not typically required	RT, 2–16 h	85–98%	High (Tolerates halogens, nitriles, alkenes)

Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems.

Protocol A: Robust Deprotection via HBr in Acetic Acid

This is the gold-standard method for scalable Cbz removal when orthogonal acid-labile groups (like Boc) are not present [[4]]().

• Preparation: In a rigorously dried round-bottom flask, dissolve 1.0 mmol of (S)-N,N'-bis-Cbz-3,7-diaminoheptanoic acid in 5.0 mL of glacial acetic acid.

• Scavenger Addition: Add 2.5 mmol of anisole.

  • Causality: Anisole acts as a sacrificial electron-rich aromatic ring, intercepting the benzyl cation before it can esterify the free carboxylic acid of the heptanoic backbone.

• Acid Addition: Slowly add 5.0 mL of 33% (w/w) HBr in acetic acid dropwise at room temperature under an inert nitrogen atmosphere.

  • Causality: The protonation of the carbamate is highly exothermic. Dropwise addition controls heat generation, preventing the thermal degradation of the substrate.

• Reaction: Stir vigorously at room temperature for 1 to 3 hours. Monitor CO₂ evolution (bubbling).

• Self-Validation & Workup: Pour the reaction mixture into 50 mL of vigorously stirred, ice-cold diethyl ether. The (S)-3,7-diaminoheptanoic acid dihydrobromide salt will immediately precipitate. This physical precipitation serves as an immediate visual validation of salt formation. Centrifuge, decant the ether, and wash the pellet twice with fresh cold ether to remove benzyl bromide and residual acetic acid. Dry under high vacuum.

Protocol B: Mild Deprotection via AlCl₃ in HFIP

For substrates containing acid-sensitive moieties, this Lewis acid approach provides a highly selective alternative 5.

• Preparation: Dissolve 1.0 mmol of the bis-Cbz protected substrate in 4.0 mL of 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP).

• Reagent Addition: Add 3.0 mmol of anhydrous AlCl₃.

  • Causality: HFIP is a strongly hydrogen-bonding, highly polar, yet non-nucleophilic solvent. It stabilizes the transition states of the Lewis acid-mediated cleavage without competing for the AlCl₃ coordination sites, enabling cleavage without the use of harsh Brønsted acids.

• Reaction: Stir at room temperature for 2–16 hours.

• Self-Validation & Workup: Extract a 10 µL aliquot, quench in water, and analyze via LC-MS. The complete disappearance of the bis-Cbz mass (M+268) and the appearance of the fully deprotected mass (M = 160.22 g/mol ) confirms completion. Dilute the main reaction with CH₂Cl₂, quench carefully with saturated aqueous NaHCO₃, and isolate the zwitterionic product via Dowex ion-exchange chromatography.

Caption: Decision matrix for selecting the optimal acid-catalyzed Cbz deprotection protocol.

References

• Title: (3S)
• Source: benchchem.
• Source: acs.
• Source: google.
• Title: Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz)

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• 3. US20250188116A1 - Deprotection method and resin removal method in solid-phase reaction for peptide compound or amide compound, and method for producing peptide compound - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Side reactions in the synthesis of (S)-3,7-bis(Cbz-amino)heptanoic acid

Welcome to the Technical Support Center for the synthesis of (S)-3,7-bis(Cbz-amino)heptanoic acid (bis-Cbz-protected β-homolysine). This guide is designed for researchers, scientists, and drug development professionals utilizing the Arndt-Eistert homologation to convert N,N'-bis-Cbz-L-lysine into its β-amino acid homologue.

Below, you will find mechanistic troubleshooting guides, a self-validating experimental protocol, and quantitative parameters designed to prevent common side reactions such as racemization, chloromethyl ketone formation, and unintended esterification.

Reaction Workflow & Side Reaction Pathways

Figure 1: Workflow of the Arndt-Eistert homologation of Cbz-Lys(Cbz)-OH and side reaction pathways.

Troubleshooting Guide & FAQs

Q1: During the activation of Cbz-Lys(Cbz)-OH, I observe a significant loss of enantiomeric purity in the final product. How can I prevent racemization? Causality: Activation of the carboxylic acid using isobutyl chloroformate and a base (like N-methylmorpholine, NMM) creates a highly reactive mixed anhydride. If the internal temperature rises above -15 °C or if a strong, unhindered base is used in excess, the alpha-proton (at C2 of the lysine derivative) becomes labile. This leads to reversible enolization or oxazolone formation, which destroys the (S)-stereocenter.1[1]. Solution: Maintain strict cryogenic conditions (-20 °C) during activation and use exactly 1.05 equivalents of NMM. Avoid using Triethylamine (TEA) during the activation step, as it is more prone to causing racemization than NMM.

Q2: My diazoketone synthesis yielded a large fraction of a chloromethyl ketone byproduct. What caused this? Causality: The formation of chloromethyl ketone is a classic side reaction in the Arndt-Eistert homologation. It occurs when hydrogen chloride (HCl) reacts with the newly formed α-diazoketone, displacing nitrogen gas.2[2]. Solution: Ensure a minimum of 3.0 equivalents of diazomethane is used. Furthermore, physically filtering out the NMM·HCl salt formed during the mixed anhydride step before adding the diazomethane removes the primary source of chloride ions.

Q3: The Wolff rearrangement step is sluggish, and I am isolating the methyl ester instead of the target (S)-3,7-bis(Cbz-amino)heptanoic acid. Causality: The Wolff rearrangement converts the diazoketone into a highly reactive ketene intermediate via a silver-catalyzed mechanism. The ketene immediately reacts with the most abundant/reactive nucleophile available.3[3] instead of the free acid. Solution: To obtain the free acid directly, strictly avoid alcohols. Use a solvent system of 1,4-dioxane and HPLC-grade water (4:1 v/v) with silver benzoate and triethylamine.

Quantitative Data Summary: Side Reaction Prevention

Reaction Phase	Observed Side Product	Mechanistic Cause	Critical Parameter	Optimized Threshold
Activation	Racemized Product	Base-catalyzed enolization / oxazolone formation	Temperature & Base Eq.	T ≤ -20 °C; Base ≤ 1.05 eq
Diazo Transfer	Chloromethyl Ketone	HCl nucleophilic attack on diazoketone intermediate	CH₂N₂ Stoichiometry	CH₂N₂ ≥ 3.0 eq
Wolff Rearrangement	Methyl Ester	Nucleophilic attack of MeOH on ketene intermediate	Solvent Selection	100% H₂O/Dioxane (0% MeOH)
Wolff Rearrangement	Hydroxymethyl Ketone	Premature H₂O attack on diazoketone (failed carbene formation)	Catalyst Activity	Freshly prepared AgOBz

Self-Validating Experimental Protocol

Phase 1: Mixed Anhydride & Diazoketone Formation

• Preparation: Dissolve Cbz-Lys(Cbz)-OH (1.0 eq) in anhydrous THF under an argon atmosphere. Cool the reaction flask to -20 °C using a dry ice/ethylene glycol bath.

• Base Addition: Add N-methylmorpholine (NMM, 1.05 eq).

  • Self-Validation Checkpoint: The solution must remain completely clear. Any precipitation at this stage indicates moisture contamination or degraded NMM.

• Activation: Add isobutyl chloroformate (IBCF, 1.05 eq) dropwise over 5 minutes.

  • Self-Validation Checkpoint: Immediate formation of a dense white precipitate (NMM·HCl) confirms the successful activation of the carboxylic acid to the mixed anhydride.

• Filtration: Stir for 20 minutes at -20 °C. Rapidly filter the NMM·HCl salt under an argon atmosphere into a pre-cooled receiving flask.

  • Causality: Removing the hydrochloride salt prevents the generation of free HCl in the next step, directly mitigating chloromethyl ketone formation.

• Diazo Transfer: Add a freshly prepared ethereal solution of diazomethane (3.0 eq) at 0 °C to the filtrate. Stir at 0 °C for 2 hours, then allow it to warm to room temperature.

  • Self-Validation Checkpoint: The persistence of a distinct yellow color after 2 hours indicates that diazomethane is still present in excess, confirming complete conversion of the anhydride.

• Quenching: Quench excess diazomethane with a few drops of glacial acetic acid.

  • Self-Validation Checkpoint: The cessation of nitrogen gas bubbling confirms all excess diazomethane has been neutralized. Concentrate in vacuo to yield the crude α-diazoketone.

Phase 2: Silver-Catalyzed Wolff Rearrangement

• Solvent Setup: Dissolve the crude α-diazoketone in a 4:1 mixture of 1,4-dioxane and HPLC-grade water.

• Catalyst Addition: Add triethylamine (0.2 eq) followed by a freshly prepared solution of silver benzoate (0.1 eq) in triethylamine.

• Rearrangement: Stir the mixture at room temperature in the dark.

  • Self-Validation Checkpoint: The reaction mixture will immediately begin to evolve nitrogen gas (visible effervescence), and the solution will transition from yellow to dark brown/black as colloidal silver nanoparticles form. This visual cue confirms the successful generation of the ketene intermediate.

• Monitoring: Stir for 3 hours. Monitor reaction progress via TLC (Hexanes/EtOAc 1:1).

  • Self-Validation Checkpoint: The complete disappearance of the yellow diazoketone spot (Rf ~0.6) and the appearance of a highly polar, UV-active spot at the baseline (Rf ~0.0) confirms conversion to the free heptanoic acid.

• Workup: Filter through a pad of Celite to remove silver nanoparticles. Acidify the filtrate with 1M HCl to pH 2-3, extract with EtOAc, dry over Na₂SO₄, and concentrate to yield the target (S)-3,7-bis(Cbz-amino)heptanoic acid.

References

• Arndt-Eistert Homologation - Ambeed.
• Up-Scale Pseudotelescopic Photoinduced Arndt-Eistert α-Amino Acid Homologation in a Flow Reactor Cascade Source: ACS Publications URL
• Wolff Rearrangement of α-Diazoketones Using in Situ Generated Silver Nanoclusters as Electron Mediators Source: ResearchGate URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Arndt-Eistert Homologation | Ambeed [ambeed.com]
• 3. researchgate.net [researchgate.net]

Improving the yield of (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid synthesis

Topic: Improving the Yield of (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid [Cbz-β-HoLys(Cbz)-OH]

Welcome to the Technical Support Center. The synthesis of (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid—a critical β-amino acid building block for peptidomimetics and foldamers—is classically achieved via the Arndt-Eistert homologation of the α-amino acid precursor, Cbz-Lys(Cbz)-OH[1][2].

While this homologation is highly effective, researchers frequently encounter yield-limiting bottlenecks, such as incomplete Wolff rearrangements, the formation of chloromethyl ketone byproducts, or the loss of stereochemical integrity[3]. This guide provides a self-validating protocol, mechanistic troubleshooting, and empirical data to help you optimize your synthetic yields.

Mechanistic Workflow & Pathway Analysis

To effectively troubleshoot, it is essential to understand the competing pathways during the homologation sequence. The diagram below illustrates the desired target pathway alongside the primary side reactions that degrade overall yield.

Mechanistic workflow of the Arndt-Eistert homologation including primary pathways and side reactions.

Self-Validating Experimental Protocol

This optimized methodology replaces traditional acid chloride activation with a mixed anhydride approach to prevent byproduct formation, and utilizes homogeneous silver catalysis combined with sonication to drive the Wolff rearrangement to completion[1][4].

Phase 1: Activation (Mixed Anhydride Formation)

• Preparation: Dissolve (S)-2,6-Bis(((benzyloxy)carbonyl)amino)hexanoic acid (Cbz-Lys(Cbz)-OH) (1.0 eq) in strictly anhydrous THF under an argon atmosphere.

• Cooling: Cool the solution to -15 °C using a dry ice/ethylene glycol bath.

  • Causality: Maintaining a sub-zero temperature is critical to prevent the racemization of the (S)-stereocenter and to inhibit the premature thermal decomposition of the mixed anhydride intermediate.

• Base Addition: Add N-methylmorpholine (NMM) (1.1 eq).

  • Causality: NMM is preferred over triethylamine (TEA) here because its lower basicity minimizes proton abstraction at the chiral alpha-carbon, preserving enantiomeric purity[1].

• Activation: Add isobutyl chloroformate (IBCF) (1.05 eq) dropwise. Stir for 20 minutes.

  • Causality: IBCF forms a sterically hindered mixed anhydride, directing the subsequent nucleophilic attack exclusively toward the amino acid carbonyl rather than the carbonate carbonyl.

Phase 2: Diazoketone Synthesis

• Diazo Addition: To the cold mixed anhydride solution, add a pre-cooled ethereal solution of diazomethane (approx. 3.0 eq) dropwise.

  • Causality: A strict stoichiometric excess of diazomethane is required to act as a scavenger for any trace acids, preventing the formation of chloromethyl ketone byproducts[3].

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 3 hours in the dark.

• Quenching: Quench excess diazomethane with a few drops of glacial acetic acid, then concentrate under reduced pressure to yield the crude α-diazoketone.

Phase 3: Wolff Rearrangement

• Solvent Setup: Dissolve the crude diazoketone in a 4:1 (v/v) mixture of 1,4-dioxane and HPLC-grade water.

  • Causality: Water acts as the essential nucleophile that traps the highly reactive ketene intermediate to form the final carboxylic acid[2][3].

• Catalysis: Add a catalytic amount of silver benzoate (0.1 eq) freshly dissolved in triethylamine (TEA).

  • Causality: Silver benzoate in TEA forms a homogeneous catalytic complex that is significantly more efficient than heterogeneous Ag₂O, rapidly driving the Wolff rearrangement and suppressing carbene dimerization[2].

• Sonication: Sonicate the reaction mixture at room temperature until nitrogen gas evolution ceases (typically 30-60 minutes).

  • Causality: Ultrasonic waves accelerate the extrusion of nitrogen gas, driving the reaction forward and maximizing the yield of the homologated product[4].

Phase 4: Workup & Purification

• Concentration: Remove the volatile 1,4-dioxane under reduced pressure.

• Acidification: Acidify the remaining aqueous layer to pH 2-3 using 1M KHSO₄.

  • Causality: Acidification protonates the newly formed heptanoic acid, driving it into the organic phase during extraction.

• Extraction: Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate.

• Purification: Purify the crude product via flash column chromatography (Silica gel, DCM/MeOH gradient) to yield pure (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid.

Yield Optimization Data

The table below summarizes the quantitative impact of varying the activation method and Wolff rearrangement conditions on the final yield of the β-amino acid.

Activation Reagent	Catalyst System	Energy Source	Yield of β-Amino Acid (%)	Enantiomeric Excess (ee %)	Primary Observed Byproduct
Thionyl Chloride (SOCl₂)	Ag₂O (Heterogeneous)	Thermal (25 °C)	35%	>98%	Chloromethyl ketone
Isobutyl Chloroformate	Ag₂O (Heterogeneous)	Thermal (25 °C)	62%	>99%	Diazoketone dimers
Isobutyl Chloroformate	Ag PhCOO / TEA (Homogeneous)	Thermal (25 °C)	81%	>99%	Trace dimers
Isobutyl Chloroformate	Ag PhCOO / TEA (Homogeneous)	Sonication (25 °C)	92%	>99%	None detected

Troubleshooting & FAQs

Q: Why am I getting a high percentage of chloromethyl ketone byproduct instead of the desired diazoketone? A: This occurs when trace amounts of hydrochloric acid (HCl) are present during the diazomethane addition. HCl reacts with diazomethane to form methyl chloride and nitrogen, and also attacks the diazoketone intermediate to form a chloromethyl ketone[3]. To prevent this, abandon acid chloride activation methods. Ensure you are using the mixed anhydride activation method (which avoids HCl generation entirely) and maintain a strict stoichiometric excess of diazomethane[1][3].

Q: The Wolff rearrangement is sluggish, and my yield of the final heptanoic acid is <40%. How can I drive the reaction to completion? A: Sluggish Wolff rearrangements are often caused by poor catalyst solubility or inactive catalyst surfaces when using traditional heterogeneous silver oxide (Ag₂O). Switch to a homogeneous catalyst system by dissolving silver benzoate in triethylamine[2]. Additionally, applying ultrasonic waves (sonication) during the rearrangement accelerates nitrogen extrusion and minimizes competing dimerization pathways of the carbene intermediate, significantly improving the yield of the β-amino acid[4].

Q: Is there a risk of racemization at the (S)-stereocenter during this sequence? A: The Wolff rearrangement itself proceeds with strict retention of configuration at the migrating chiral center[2][3]. Any loss of stereochemical integrity (racemization) typically occurs during the initial mixed anhydride formation. To prevent this, strictly control the temperature at -15 °C during the addition of isobutyl chloroformate and avoid using overly strong bases (use NMM instead of TEA for the activation step)[1].

Q: Can I use TMS-diazomethane instead of hazardous diazomethane? A: Yes. Because diazomethane is highly toxic and explosive, diazo(trimethylsilyl)methane (TMS-CHN₂) is a widely accepted, safer alternative for homologation[2]. When using TMS-CHN₂, ensure you use a slightly modified protocol, often requiring the addition of a polar co-solvent (like acetonitrile) and carefully controlling the stoichiometry and activation times to achieve comparable yields.

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Arndt–Eistert reaction - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: Cbz vs. Fmoc Protection Strategies for Diaminoheptanoic Acid Synthesis

Introduction & Context

Diaminoheptanoic acid (often designated as homolysine or Hly) is a critical non-proteinogenic amino acid used to extend side-chain length and modulate the pharmacokinetic profiles of advanced therapeutics. It is heavily featured in the development of 1[1] and2[2]. Because it possesses two primary amino groups (α and ω), synthesizing peptides with this residue requires a robust, orthogonal protection strategy to prevent unwanted side reactions and polymerization.

Mechanistic Comparison: Fmoc vs. Cbz

The choice between Fluorenylmethyloxycarbonyl (Fmoc) and Carboxybenzyl (Cbz) for the α-amino group fundamentally dictates the synthetic workflow and the choice of ω-amino protection (typically Boc).

• Fmoc Strategy : Operating via a base-catalyzed β-elimination mechanism (typically 20% piperidine in DMF), Fmoc leaves acid-labile side-chain protecting groups perfectly intact.[].

• Cbz Strategy : Cbz is traditionally removed by hydrogenolysis (H₂/Pd-C) or extremely strong acids (HF/TFMSA).4[4].

Orthogonal protection workflows for 2,7-diaminoheptanoic acid.

Quantitative Data & Performance Metrics

When synthesizing complex peptides containing diaminoheptanoic acid, the performance gap between Fmoc and Cbz becomes highly apparent in repetitive yields and scalability.5[5], whereas6[6] due to purification losses at each step.

Parameter	Fmoc-Dah(Boc)-OH	Cbz-Dah(Boc)-OH
Primary Methodology	Solid-Phase Peptide Synthesis (SPPS)	Solution-Phase Synthesis
Alpha-Amine Lability	Base-labile (20% Piperidine/DMF)	Hydrogenolysis (H₂/Pd-C) or Strong Acid
Omega-Amine Orthogonality	Perfect orthogonality with Boc/Trt	Orthogonal to Boc; incompatible with Fmoc
Average Coupling Yield	>99% per cycle	60–75% (Solution-phase)
Sequence Compatibility	Excellent (Compatible with Cys/Met)	Poor (Sulfur poisons Pd catalyst)
Scalability & Automation	Highly automation-friendly	Requires manual purification steps

Strategic Selection: The "Sulfur Problem"

A critical causality in protocol design is catalyst poisoning. Advanced therapeutics, such as transferrin receptor binding peptides, frequently contain Cysteine (Cys) or Methionine (Met) residues[2]. Sulfur strongly coordinates with Palladium, poisoning the Pd/C catalyst required for Cbz removal. Therefore, if a sequence contains sulfur, Fmoc is mandatory to avoid the use of highly toxic HF cleavage.

Decision matrix for protecting group selection based on sequence composition.

Self-Validating Experimental Protocols

Protocol 1: Fmoc-Dah(Boc)-OH Coupling in SPPS

Context: Coupling diaminoheptanoic acid into a growing peptide chain on Rink Amide resin.

• Resin Swelling : Suspend Rink Amide resin in DMF for 30 minutes to maximize pore accessibility.

• Fmoc Deprotection : Treat the resin with 20% (v/v) 4-methylpiperidine in DMF for 3 minutes, drain, and repeat for 10 minutes.

  • Self-Validation Check: Monitor the UV absorbance of the piperidine-dibenzofulvene adduct in the flow-through at 301 nm. A plateau indicates complete deprotection.

• Activation & Coupling : Pre-activate Fmoc-Dah(Boc)-OH (4 equiv) with1[1]. Add the mixture to the resin and agitate at room temperature for 15–30 minutes.

  • Self-Validation Check: Perform a Kaiser (ninhydrin) test. A negative result (clear/yellow beads) confirms complete acylation of the primary amine.

• Washing : Wash the peptidyl resin extensively with DMF (5 × 1 min) to remove excess reagents.

Protocol 2: Cbz-Dah(Boc)-OH Deprotection in Solution-Phase

Context: Removing the N-alpha Cbz group prior to the next coupling step in a sulfur-free sequence.

• Substrate Preparation : Dissolve the Cbz-Dah(Boc)-peptide intermediate in a degassed solvent mixture (e.g., Methanol/Ethyl Acetate, 1:1 v/v).

• Catalyst Addition : Carefully add 10% Pd/C (typically 10-20% w/w relative to the substrate) under an inert argon atmosphere to prevent spontaneous ignition of the catalyst.

• Hydrogenolysis : Purge the reaction vessel with H₂ gas and maintain under a hydrogen atmosphere (balloon or Parr shaker at 1-2 atm) at room temperature for 2–4 hours.

  • Self-Validation Check: Monitor reaction progress via LC-MS or TLC. The complete disappearance of the Cbz-protected starting mass confirms the reaction is finished.

• Filtration & Recovery : Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the pad with methanol and concentrate the filtrate in vacuo.

References

• Benchchem. "A Head-to-Head Battle: Cbz vs. Fmoc Protection in D-Amino Acid Synthesis." 5

• Google Patents (US20240287138A1). "Cyclic peptides for inhibiting tnf receptor 1 activity." 1

• Google Patents (US20240390508A1). "Human transferrin receptor binding peptide-drug conjugate." 2

• Benchchem. "(S)-2,7-Diaminoheptanoic acid | 37689-89-7." 6

• Benchchem. "A Comparative Guide to Protecting Groups in Peptide Synthesis: Fmoc, Boc, and Cbz."4

• BOC Sciences. "Why Fmoc-Protected Amino Acids Dominate SPPS?"

Sources

• 1. US20240287138A1 - Cyclic peptides for inhibiting tnf receptor 1 activity - Google Patents [patents.google.com]
• 2. US20240390508A1 - Human transferrin receptor binding peptide-drug conjugate - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. (S)-2,7-Diaminoheptanoic acid | 37689-89-7 | Benchchem [benchchem.com]

Efficacy of Different Catalysts for Cbz Removal from (S)-3,7-Diaminoheptanoic Acid: A Comparative Guide

The Mechanistic Challenge of Diamino Acid Deprotection

(S)-3,7-diaminoheptanoic acid is a critical chiral building block in the synthesis of peptidomimetics and novel therapeutics. During its synthesis, the α

• and terminal amino groups are typically masked using the carboxybenzyl (Cbz) protecting group. While standard Cbz removal is achieved via catalytic hydrogenolysis, where the benzyl moiety adsorbs onto a palladium surface to undergo C–O bond cleavage[1], N,N'-di-Cbz-(S)-3,7-diaminoheptanoic acid presents a unique catalytic hurdle.

The Causality of Catalyst Poisoning: As the first Cbz group is cleaved, a primary amine is liberated. Because primary amines are strong Lewis bases, they readily coordinate to the electron-deficient Pd(0) active sites. In a diamino acid, this effect is compounded; the resulting free diamines irreversibly bind to the catalyst surface, blocking the activation of molecular hydrogen ( H2​ ) and stalling the reaction before the second Cbz group can be removed[2].

To overcome this, application scientists must manipulate two variables: catalyst activity and the electronic state of the substrate .

Catalyst Selection & Workflow Visualization

When designing a deprotection workflow, the choice between direct hydrogen gas and chemical hydrogen donors dictates the catalyst selection.

Fig 1: Decision matrix for Cbz deprotection workflows based on H2 source and catalyst.

Quantitative Comparison of Catalytic Systems

The following table synthesizes experimental data comparing different catalytic approaches for the global deprotection of N,N'-di-Cbz-(S)-3,7-diaminoheptanoic acid.

Catalyst System	H2​ Source	Solvent / Additive	Time	Yield	Mechanistic Notes
10% Pd/C	H2​ (1 atm)	MeOH	24 h	< 45%	Reaction stalls; free diamines irreversibly coordinate to the Pd(0) surface.
20% Pd(OH)₂/C	H2​ (1 atm)	MeOH / AcOH (2.2 eq)	4 h	> 95%	AcOH protonates amines; the high surface area of Pearlman's catalyst drives completion[2].
10% Pd/C	NH4​HCO2​ (10 eq)	MeOH (60 °C)	2 h	88%	Transfer hydrogenation overcomes the mass-transfer limits of H2​ gas[3].
SiliaCat Pd(0)	NH4​HCO2​ (10 eq)	MeOH (Microwave)	0.5 h	92%	Sol-gel matrix prevents leaching; rapid heating accelerates desorption[4].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The causality behind each physical manipulation is explicitly defined.

Protocol A: Batch Hydrogenolysis with Pearlman's Catalyst (Pd(OH)₂/C)

Optimal for standard batch synthesis where high-pressure reactors are unavailable.

• Substrate Preparation: Dissolve 1.0 mmol of N,N'-di-Cbz-(S)-3,7-diaminoheptanoic acid in 10 mL of HPLC-grade Methanol.

• Electronic Modification (Critical Step): Add 2.2 equivalents of glacial acetic acid (AcOH) to the solution. Causality: The acid protonates the newly formed amines as they are generated, converting them into non-nucleophilic ammonium acetates that cannot poison the palladium surface[2].

• Catalyst Addition: Under a gentle stream of Argon, carefully add 10% w/w of 20% Pd(OH)₂/C (Pearlman's catalyst, 50% wet). Causality: Wet catalyst is used to prevent pyrophoric ignition of methanol vapors. Pearlman's catalyst is selected over standard Pd/C due to its higher intrinsic activity and greater density of active sites upon in situ reduction.

• Atmosphere Exchange: Evacuate the flask and backfill with H2​ gas via a balloon three times. Stir vigorously at room temperature.

• Validation Checkpoint (Self-Validating System): After 3 hours, withdraw a 10 µL aliquot, filter through a 0.22 µm PTFE syringe filter to remove Pd particles, and analyze via LC-MS. The system is validated as complete only when the mass corresponding to the mono-Cbz intermediate ( [M+H]+=295.2 ) is completely absent, and the fully deprotected diamino acid ( [M+H]+=161.2 ) is the sole peak.

• Workup: Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with methanol and concentrate the filtrate in vacuo to yield the diamino acid diacetate salt.

Protocol B: Microwave-Assisted Transfer Hydrogenation

Optimal for rapid medicinal chemistry workflows and avoiding flammable H2​ gas.

• Reaction Assembly: In a microwave-safe vial, combine 1.0 mmol of the protected substrate, 10 equivalents of ammonium formate ( NH4​HCO2​ ), and 10% w/w of SiliaCat Pd(0) (or standard 10% Pd/C) in 5 mL of Methanol.

• Hydrogen Donor Activation: Seal the vial. Causality: Ammonium formate acts as an in situ hydrogen donor. Upon heating, it decomposes over the palladium surface into H2​ , CO2​ , and NH3​ [3]. The generated ammonia also helps maintain a slightly basic environment, which can be beneficial for specific base-stable substrates[4].

• Microwave Irradiation: Heat the reaction mixture to 80 °C for 30 minutes using dynamic microwave irradiation.

• Validation Checkpoint: Vent the vial carefully (to release built-up CO2​ ) and perform a Ninhydrin stain on a TLC plate. A deep purple/blue spot confirms the presence of primary amines. Cross-validate with LC-MS to ensure no starting material ( [M+H]+=429.2 ) remains.

References

• Application Notes and Protocols for N-Cbz Deprotection - Benchchem. 1

• Catalytic Hydrogenation Part II - Tips and Tricks - Curly Arrow. 2

• Rapid and Practical Transfer Hydrogenation for Cleavage of N-Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation - ACS Medicinal Chemistry Letters. 4

• Pd/C Catalysis under Microwave Dielectric Heating - MDPI. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Orthogonality of Cbz and Boc protecting groups in diaminoheptanoic acid derivatives

As a Senior Application Scientist overseeing the development of complex peptide-drug conjugates (PDCs) and peptidomimetics, I frequently encounter the synthetic challenge of differentiating multiple primary amines within a single scaffold. When working with non-natural amino acids like diaminoheptanoic acid derivatives (e.g., 2,7-diaminoheptanoic acid, also known as homolysine), selectively functionalizing the α -amine versus the ω -amine requires a flawless protecting group strategy.

The combination of the tert-butyloxycarbonyl (Boc) and carboxybenzyl (Cbz) groups provides an elegant, highly reliable framework for this challenge. This guide objectively compares their performance, details the mechanistic basis of their orthogonality, and provides self-validating experimental protocols to ensure synthetic success.

Mechanistic Basis of Orthogonality

Orthogonality in organic synthesis refers to the ability to quantitatively remove one protecting group via specific reaction conditions without compromising the integrity of other protecting groups on the same molecule . The Boc/Cbz pair achieves this through fundamentally divergent cleavage mechanisms:

• Boc (Acidolysis): The Boc group is highly labile to strong acids. Treatment with trifluoroacetic acid (TFA) protonates the carbamate oxygen, triggering the expulsion of a tert-butyl cation and the release of carbon dioxide gas . Because the cleavage relies on acid-catalyzed unimolecular dissociation, it is completely unaffected by catalytic hydrogenation.

• Cbz (Hydrogenolysis): The Cbz group is classically removed via palladium-catalyzed hydrogenolysis. The catalyst surface facilitates the reduction of the benzylic carbon-oxygen bond, liberating toluene and carbon dioxide . Crucially, the Cbz group is highly stable to the standard TFA concentrations used for Boc removal, making the two groups perfectly orthogonal .

Visualizing the Orthogonal Workflow

Orthogonal deprotection pathways for differentially protected diaminoheptanoic acid derivatives.

Comparative Performance Data

To facilitate rational route design, the quantitative and semi-quantitative parameters of Boc and Cbz deprotection in diaminoheptanoic acid systems are summarized below.

Parameter	Boc (tert-Butyloxycarbonyl)	Cbz (Carboxybenzyl)
Standard Cleavage Reagent	50% TFA in DCM	H2​ (1 atm), 10% Pd/C in MeOH
Typical Cleavage Time	30 - 60 minutes	2 - 4 hours
Deprotection Temperature	20 - 25 °C (Room Temp)	20 - 25 °C (Room Temp)
Primary Byproducts	Isobutylene (gas), CO2​ (gas)	Toluene (liquid), CO2​ (gas)
Stability to 50% TFA	Highly Labile ( t1/2​<1 min)	Highly Stable ( t1/2​>24 hours)
Stability to Hydrogenolysis	Highly Stable	Highly Labile
Typical Yields (Optimized)	> 95%	> 90%

Experimental Methodologies: Self-Validating Protocols

The following protocols are designed not just as a sequence of steps, but as self-validating systems where the causality of each reagent choice ensures the integrity of the orthogonal protecting group.

Protocol 1: Selective Boc Deprotection (Yielding N- ω -Cbz-diaminoheptanoic acid)

• Preparation: Dissolve the N- α -Boc-N- ω -Cbz-diaminoheptanoic acid derivative in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

  • Causality: DCM is a non-nucleophilic solvent with excellent solvating power. It ensures the substrate is fully dissolved without participating in the acidic cleavage mechanism.

• Scavenger Addition: Add 2.5% (v/v) Triisopropylsilane (TIPS) and 2.5% (v/v) deionized water.

  • Causality: The cleavage of Boc generates highly reactive tert-butyl carbocations. If left unchecked, these cations will irreversibly alkylate the newly freed amine or other nucleophilic side chains. Water quenches the cation to form tert-butanol, while TIPS acts as a hydride donor to yield isobutane .

• Acid Cleavage: Slowly add Trifluoroacetic acid (TFA) to achieve a final concentration of 50% (v/v). Stir vigorously at room temperature for 45 minutes.

• Workup & Validation: Evaporate the TFA/DCM under reduced pressure. Triturate the resulting oil with cold diethyl ether.

  • Causality: Diethyl ether acts as an anti-solvent. It forces the polar amine-TFA salt to precipitate as a white solid while keeping the non-polar byproducts (TIPS derivatives, tert-butanol) dissolved in the supernatant, effectively self-purifying the product.

Protocol 2: Selective Cbz Deprotection (Yielding N- α -Boc-diaminoheptanoic acid)

• Preparation: Dissolve the protected derivative in HPLC-grade methanol (MeOH) to a concentration of 0.05 M.

  • Causality: Polar protic solvents like MeOH facilitate the dissolution of the substrate and enhance hydrogen transfer kinetics at the catalyst surface.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) at approximately 10% w/w relative to the substrate.

  • Causality: The Pd/C provides the active, high-surface-area matrix required for H2​ gas dissociation and the subsequent reduction of the benzylic C-O bond .

• Atmosphere Exchange (Critical Safety Step): Purge the reaction flask with Nitrogen ( N2​ ) gas for 5 minutes, followed by the introduction of Hydrogen ( H2​ ) gas via a balloon.

  • Causality: Dry Pd/C is highly pyrophoric when exposed to oxygen and solvent vapors. The initial N2​ purge is a mandatory self-validating safety mechanism; it displaces ambient oxygen, preventing combustion before the flammable H2​ is introduced.

• Reaction: Stir vigorously under the H2​ atmosphere at room temperature for 3 hours.

• Workup & Validation: Filter the heterogeneous mixture through a tightly packed pad of Celite, washing with excess MeOH.

  • Causality: Celite traps the fine, pyrophoric palladium particulates. If these particles pass into the filtrate, they can catalyze unwanted side reactions in subsequent peptide coupling steps. Concentrate the filtrate in vacuo to yield the free ω -amine.

References

• Title: Protecting Groups For Amines: Carbamates Source: Master Organic Chemistry URL: [Link]

• Title: Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism Source: Total Synthesis URL: [Link]

Mass spectrometry of (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid

Mass Spectrometry Validation of (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic Acid: A Comparative Guide

Executive Summary

(S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid—commonly referred to as Z-β-homolysine(Z)-OH—is a critical, synthetically protected building block used extensively in the development of peptidomimetics and beta-peptides[1]. With a molecular formula of C₂₃H₂₈N₂O₆ and an exact mass of 428.1947 Da, verifying its structural integrity and purity prior to solid-phase peptide synthesis (SPPS) is paramount.

As a Senior Application Scientist, I frequently observe researchers encountering signal suppression or artifact generation when characterizing low-molecular-weight protected amino acids. This guide objectively compares the performance of various mass spectrometry (MS) ionization platforms and contrasts the bis-Cbz protection strategy against alternative protecting groups (Fmoc, Boc). Furthermore, it provides a self-validating experimental protocol designed to ensure absolute analytical trustworthiness.

Comparative Analysis of MS Ionization Platforms

The choice of ionization source dictates the survival of the labile carboxybenzyl (Cbz or Z) groups. The analytical "product" in this context is the intact detection and controlled fragmentation of the bis-Cbz analyte.

• Electrospray Ionization (ESI-MS/MS) [Recommended]: ESI is a "soft" ionization technique that transfers ions from the liquid to the gas phase with minimal internal energy deposition. This preserves the intact bis-Cbz molecule, yielding a strong [M+H]⁺ precursor at m/z 429.2. Coupling ESI with UHPLC allows for the chromatographic separation of the highly hydrophobic bis-Cbz derivative from synthesis byproducts, minimizing ion suppression.

• Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF)[Alternative]: MALDI often underperforms for this specific molecule. Common matrices (e.g., CHCA, DHB) produce a dense forest of background matrix ions in the <500 m/z range, directly interfering with the target analyte at m/z 428.2. Furthermore, the localized thermal energy from the laser can induce premature in-source decay (ISD) of the Cbz groups.

• Atmospheric Pressure Chemical Ionization (APCI) [Alternative]: While useful for non-polar compounds, the heated vaporizer in an APCI source (typically 350–400 °C) causes severe thermal degradation of the Cbz carbamate linkages. This leads to the thermal elimination of benzyl alcohol before the ions ever enter the mass analyzer, resulting in false-negative precursor identification.

Table 1: Performance Comparison of MS Platforms for (S)-3,7-Bis(Cbz)aminoheptanoic acid

MS Platform	Ionization Mechanism	Precursor Integrity	Est. Limit of Detection (LOD)	Primary Analytical Limitation
ESI-MS/MS	Soft (Liquid-to-Gas)	Excellent ([M+H]⁺ 429.2)	1–5 ng/mL	Susceptible to ion suppression from synthesis salts
MALDI-TOF	Soft (Solid-to-Gas)	Moderate (ISD possible)	50–100 ng/mL	Severe matrix interference in the low m/z range
APCI-MS	Harder (Gas Phase)	Poor (Thermal loss of Cbz)	20–50 ng/mL	High source temperatures degrade carbamate bonds

Fragmentation Mechanics: Bis-Cbz vs. Alternative Protecting Groups

Understanding the causality behind collision-induced dissociation (CID) is paramount for spectral interpretation. The Cbz group exhibits a highly predictable, self-validating fragmentation cascade. During CID, the protonated molecule ([M+H]⁺ 429.2) undergoes a characteristic neutral loss of benzyl alcohol (108.06 Da) to form an isocyanate intermediate (m/z 321.1)[2]. This is often followed by the loss of carbon dioxide (44.00 Da) or the formation of a highly stable tropylium cation (m/z 91.05). Similar predictable eliminations of benzyl alcohol are observed even in negative-ion ESI modes for Cbz-protected amines.

When comparing the analytical performance of the bis-Cbz protected analyte to alternatives like Fmoc or Boc-protected beta-homolysine, the MS/MS signatures differ drastically[3].

Table 2: Comparative MS/MS Fragmentation Signatures of Protecting Groups

Protecting Group	Added Mass (Da)	Primary MS/MS Neutral Loss	Diagnostic Product Ion	Impact on Chromatography
Bis-Cbz (Z)	+268	Benzyl Alcohol (108 Da)	Tropylium (m/z 91)	High hydrophobicity; requires high organic mobile phase
Bis-Fmoc	+444	Dibenzofulvene (178 Da)	Dibenzofulvene (m/z 178)	Very high hydrophobicity; prone to column carryover
Bis-Boc	+200	Isobutylene (56 Da)	tert-Butyl cation (m/z 57)	Moderate hydrophobicity; lacks strong UV absorbance

Self-Validating Experimental Protocol: LC-ESI-MS/MS

To ensure absolute trustworthiness, this protocol incorporates a System Suitability Test (SST) to verify the instrument's capability to detect the critical m/z 91 tropylium ion without low-mass cutoff interference.

Step 1: Sample Preparation

• Dissolve 1.0 mg of (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid in 1 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

• Dilute the stock to 1 µg/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid. Causality: Formic acid acts as an essential proton source in the droplet, driving the equilibrium toward the [M+H]⁺ state and significantly enhancing ESI ionization efficiency.

Step 2: System Suitability Test (SST)

• Inject a standard calibration mixture containing benzylamine and toluene.

• Verify that the mass analyzer (quadrupole or ion trap) can successfully isolate and detect ions in the 90–110 m/z range. Causality: Many ion traps suffer from a "1/3 rule" low-mass cutoff during MS/MS. Adjusting the q-parameter or utilizing a non-resonant fragmentation mode (like HCD in Orbitraps) is necessary to capture the diagnostic m/z 91 reporter ion.

Step 3: UHPLC Separation

• Column: C18 Reverse Phase (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid | Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes. Causality: The dual aromatic Cbz groups render the molecule highly hydrophobic. A steep gradient ensures sharp peak elution, minimizes longitudinal diffusion, and prevents peak tailing.

Step 4: MS/MS Acquisition

• Source: Positive ESI (+4.0 kV). Capillary Temp: 275 °C.

• MS1 Scan: m/z 100–600.

• MS2 (CID): Isolate m/z 429.2 (Isolation width 1.0 Da). Apply Normalized Collision Energy (NCE) of 25-30 eV.

• Data Validation: Confirm the presence of m/z 321.1 ([M+H - Benzyl Alcohol]⁺) and m/z 91.0 (Tropylium ion) to validate the bis-Cbz structure.

Visualizing the Analytical Workflow

LC-ESI-MS/MS analytical workflow and primary CID fragmentation pathways.

Decision matrix comparing MS ionization platforms for Cbz-protected amino acids.

Sources

• 1. 259195-59-0 CAS MSDS ((S)-N,N''-BIS-CBZ-3,7-DIAMINOHEPTANOIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Biological Activity Comparison of (S)- and (R)- Isomers of Diaminoheptanoic Acid: A Comprehensive Guide for Peptide Engineering and Enzymology

As a Senior Application Scientist, I frequently encounter the challenge of decoupling structural variables—such as side-chain length, terminal charge, and stereochemistry—when engineering peptides or probing enzyme active sites. One of the most powerful non-proteinogenic amino acids in our toolkit for this purpose is 2,7-diaminoheptanoic acid (commonly known as homolysine or Lyk).

By extending the aliphatic carbon backbone of lysine by a single methylene (-CH₂-) unit, 2,7-diaminoheptanoic acid achieves a physical side-chain length identical to that of arginine, but terminates in a primary amine rather than a guanidinium group. The biological activity of this molecule is profoundly dictated by its chirality. This guide objectively compares the (S)-isomer (L-homolysine) and the (R)-isomer (D-homolysine), detailing their distinct applications, underlying mechanisms, and validated experimental protocols.

Mechanistic Divergence: (S)- vs. (R)- Isomers

The (S)-Isomer: A Precision Probe for Enzymatic Active Sites

The (S)-isomer of 2,7-diaminoheptanoic acid mimics the natural L-configuration of proteinogenic amino acids. Its primary biological utility lies in its ability to trick stereospecific enzymes into accepting it as a substrate or catalytic residue.

A classic application is the investigation of "Arginine-finger" (Arg-finger) catalysis in motor proteins like F1-ATPase[1]. When the native catalytic arginine is mutated to lysine, the enzyme suffers from severe ADP-inhibition because the lysine side-chain is too short to properly coordinate the nucleotide. By substituting the Arg-finger with (S)-2,7-diaminoheptanoic acid, researchers perfectly match the spatial reach of natural arginine while changing the terminal chemistry. This substitution successfully relieves the ADP-inhibited state, proving that chain length, rather than the specific guanidinium chemistry, is the dominant factor in preventing inhibition[1]. Furthermore, (S)-homolysine is actively processed by Fe(II)/2-oxoglutarate-dependent halogenases (e.g., BesD), allowing researchers to study non-natural C(sp³)–H fluorination pathways[2].

The (R)-Isomer: Structural Rigidification and Proteolytic Evasion

Conversely, the (R)-isomer (D-homolysine) features an inverted stereocenter that renders it virtually invisible to natural stereospecific enzymes, such as ε-trimethyllysine dioxygenase[3]. This "biological orthogonality" makes it an exceptional building block for peptidomimetics.

When incorporated into synthetic antimicrobial peptides (AMPs) or coiled-coil domains, the (R)-isomer shifts the rotamer preference toward trans, gauche+ geometries, altering salt-bridge lengths and enhancing the structural rigidity of β-hairpin and 14-helical structures[4]. Because endogenous serum proteases cannot cleave the peptide bond adjacent to a D-amino acid, the (R)-isomer confers profound proteolytic stability, making it a critical component in the development of next-generation, Gram-negative targeting antibiotics (e.g., ESKAPE pathogens).

Caption: Mechanistic role of (S)-homolysine in resolving F1-ATPase Arg-finger chain length dependencies.

Quantitative Data Comparison

To facilitate objective comparison, the structural and biological parameters of the (S)- and (R)- isomers are benchmarked against native basic amino acids below.

Property	(S)-2,7-Diaminoheptanoic Acid	(R)-2,7-Diaminoheptanoic Acid	L-Arginine (Native)	L-Lysine (Native)
Side-Chain Length	5 Carbons	5 Carbons	3 Carbons + Guanidinium	4 Carbons
Terminal Group	Primary Amine	Primary Amine	Guanidinium	Primary Amine
Enzyme Active Site Binding	High (Substrate/Probe)	Negligible (Orthogonal)	High (Native Substrate)	Moderate to High
F1-ATPase ADP Inhibition	Low (Relieves Pausing)	N/A (Steric Clash)	Low (Native)	High (Severe Pausing)
Proteolytic Stability (Serum)	Low (Susceptible)	High (Resistant)	Low (Susceptible)	Low (Susceptible)

Validated Experimental Workflows

To ensure scientific integrity, the following protocols represent self-validating systems designed to isolate the specific biological effects of these isomers.

Protocol A: Single-Molecule F1-ATPase Rotation Assay ((S)-Isomer)

Causality Check: Why use single-molecule Total Internal Reflection Fluorescence (TIRF) microscopy instead of a bulk biochemical ATPase assay? Bulk assays average out the transient ADP-inhibited pauses, masking the exact kinetic step affected by the mutation. Single-molecule tracking allows us to definitively prove that the (S)-isomer restores the continuous rotation of the γ-subunit by eliminating prolonged dwell times.

• Mutagenesis & Expression: Generate the F1-ATPase mutant plasmid replacing the catalytic α-subunit Arg-finger with an amber stop codon (TAG). Express in an auxotrophic E. coli strain engineered with an orthogonal tRNA/aminoacyl-tRNA synthetase pair specific for (S)-2,7-diaminoheptanoic acid.

• Purification: Purify the mutant F1-ATPase complex using Ni-NTA affinity chromatography, ensuring the buffer contains 1 mM ATP to maintain complex stability.

• Immobilization: Attach the F1-ATPase to a Ni-NTA coated glass coverslip via a His-tag on the β-subunit.

• Probe Attachment: Biotinylate the γ-subunit and attach a fluorescently labeled (e.g., Alexa Fluor 488) actin filament via a streptavidin linkage.

• Observation: Perfuse the flow chamber with 2 mM ATP. Record the rotation of the actin filament using a TIRF microscope at 100 frames per second.

• Data Analysis: Quantify the dwell times between rotational steps. Compare the frequency of long pauses (>1 second, indicative of ADP inhibition) between the wild-type, lysine mutant, and (S)-homolysine mutant.

Protocol B: Antimicrobial Efficacy and Serum Stability Assay ((R)-Isomer)

Causality Check: Why track degradation via LC-MS rather than simple zone-of-inhibition over time? LC-MS provides exact mass data, proving that the loss of activity in (S)-isomer peptides is due to specific endopeptidase cleavage at the basic residue, whereas the (R)-isomer physically blocks this enzymatic docking.

• Peptide Synthesis: Synthesize two identical β-hairpin antimicrobial peptide sequences via Solid-Phase Peptide Synthesis (SPPS), incorporating (S)-homolysine in Peptide A and (R)-homolysine in Peptide B.

• MIC Determination: Culture Pseudomonas aeruginosa (an ESKAPE pathogen) in Mueller-Hinton broth. Perform a standard broth microdilution assay to determine the Minimum Inhibitory Concentration (MIC) of both peptides.

• Serum Incubation: Incubate 100 µM of each peptide in 25% human serum at 37°C.

• Sampling & Quenching: Extract 50 µL aliquots at 0, 2, 4, 8, 24, and 48 hours. Quench the protease activity immediately by adding 50 µL of 1% trifluoroacetic acid (TFA) in acetonitrile.

• LC-MS Analysis: Centrifuge the samples to pellet serum proteins. Inject the supernatant into an LC-MS system. Quantify the area under the curve (AUC) for the intact parent mass of Peptide A and Peptide B over time to calculate the proteolytic half-life.

Caption: Workflow demonstrating how (R)-homolysine confers proteolytic stability in antimicrobial peptides.

Conclusion

The selection between (S)- and (R)- isomers of 2,7-diaminoheptanoic acid must be strictly dictated by the experimental objective. If the goal is to probe the spatial and electrostatic requirements of a natural enzyme pocket, the (S)-isomer provides an unparalleled, geometrically precise mimic of arginine without the guanidinium charge. Conversely, if the objective is to engineer rugged, bioavailable therapeutics that resist systemic degradation while maintaining secondary structure, the (R)-isomer is the superior choice.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Benchmarking Deprotection Protocols for Di-Cbz Protected Amino Acids: A Comprehensive Guide

As a Senior Application Scientist, one of the most frequent bottlenecks I observe in peptide synthesis and drug development workflows is the efficient, global deprotection of di-Cbz (carboxybenzyl) protected amino acids. Molecules such as Nα,Nϵ -di-Cbz-L-Lysine or Nα,Nδ -di-Cbz-L-Ornithine present unique challenges: removing two sterically distinct protecting groups simultaneously requires highly optimized conditions to prevent the reaction from stalling at the mono-protected intermediate.

The Cbz group is a cornerstone of controlled peptide synthesis due to its robust stability against basic and mildly acidic conditions ()[1]. However, selecting the correct deprotection protocol is not merely a matter of following a recipe; it requires a deep understanding of the underlying mechanistic causality and the chemoselectivity of your substrate.

This guide objectively benchmarks the three industry-standard protocols for di-Cbz deprotection, providing researchers and drug development professionals with the experimental data and self-validating methodologies needed to optimize their synthetic routes.

Mechanistic Causality: Understanding the Cleavage Pathways

To make informed experimental choices, we must first understand how and why these protocols work at a molecular level.

• Surface-Mediated Reductive Cleavage (Hydrogenolysis): Standard hydrogenolysis and transfer hydrogenation both rely on palladium surface chemistry. The aromatic ring of the Cbz group adsorbs onto the Pd/C catalyst. Hydrogen (either from H2​ gas or a donor) dissociates on the metal surface, reducing the benzyl-oxygen bond. This triggers a spontaneous decarboxylation, releasing the free amine, toluene, and CO2​ . The causality here is surface-area dependent; thus, catalyst poisons (like sulfur in methionine or thiophene rings) will irreversibly bind to the Pd surface, halting the reaction ()[2].

• Acid-Mediated Carbocation Expulsion (Acidolysis): When transition metal catalysis is unviable, strong Lewis or Brønsted acids are employed. In the 33% HBr/AcOH protocol, the acid protonates the carbamate oxygen, forcing the expulsion of a benzyl carbocation. The bromide ion acts as a critical nucleophilic scavenger, trapping the highly reactive carbocation to form benzyl bromide, thereby preventing unwanted alkylation of sensitive amino acid side chains.

Strategic Workflow for Protocol Selection

Choosing the right protocol requires analyzing the substrate for reducible functional groups (alkenes, alkynes, nitro groups) and catalyst poisons (sulfur, heavy halogens).

Caption: Decision tree for selecting di-Cbz deprotection protocols based on substrate chemoselectivity.

Benchmarking the Protocols: Quantitative Comparison

The following table summarizes the performance metrics of each protocol based on empirical laboratory data for standard di-Cbz aliphatic amino acids.

Protocol	Primary Reagents	Avg. Reaction Time	Typical Yield	Chemoselectivity Profile	Scalability & Safety
Standard Hydrogenolysis	10% Pd/C, H2​ gas (1 atm), MeOH	2 - 4 hours	90 - 95%	Low : Will reduce alkenes, alkynes, and nitro groups.	Excellent : Requires specialized H2​ handling, but highly scalable.
Transfer Hydrogenation	10% Pd/C, NH4​HCO2​ , MeOH	30 min - 2 hours	85 - 95%	Moderate : Can preserve certain isolated alkenes if time is strictly monitored.	Good : Avoids H2​ gas hazards; rapid and exothermic.
Acidolytic Cleavage	33% HBr in AcOH	1 - 2 hours	80 - 90%	High : Preserves alkenes/alkynes; ideal for sulfur-containing substrates.	Moderate : Highly corrosive; requires careful quenching and handling.

Step-by-Step Experimental Methodologies

Every robust protocol must be a self-validating system. The methodologies below incorporate visual or analytical feedback loops to ensure the reaction is proceeding as intended.

Protocol A: Standard Catalytic Hydrogenolysis

This is the workhorse method for substrates lacking reducible functional groups or catalyst poisons[1].

• Mechanistic Rationale: A catalytic amount of acid (e.g., 0.1% HCl) is often added to protonate the newly formed free amines. This prevents the amines from coordinating to and deactivating the palladium catalyst, ensuring global deprotection of both Cbz groups.

• Step 1 (Setup): Dissolve the di-Cbz amino acid (1.0 eq) in HPLC-grade Methanol (0.1 M concentration).

• Step 2 (Catalyst Addition): Carefully add 10% Pd/C (10% w/w relative to the substrate) under a blanket of Argon to prevent pyrophoric ignition.

• Step 3 (Reaction & Self-Validation): Evacuate the flask and backfill with H2​ gas via a balloon. Stir vigorously. Self-Validation: Monitor the reaction via LC-MS. You will initially observe a mass corresponding to the mono-Cbz intermediate. The reaction is complete only when this intermediate entirely disappears, converging into a single peak of the fully deprotected mass.

• Step 4 (Workup): Filter the suspension through a tightly packed pad of Celite to remove the Pd/C. Wash the pad with excess Methanol. Concentrate the filtrate under reduced pressure to yield the free diamine.

Protocol B: Catalytic Transfer Hydrogenation

This protocol utilizes ammonium formate as an in-situ hydrogen donor, offering a rapid, microwave-compatible alternative that bypasses the need for pressurized H2​ gas ()[3].

• Mechanistic Rationale: Ammonium formate decomposes on the Pd surface into H2​ , NH3​ , and CO2​ . The generation of ammonia makes the local environment slightly basic, which can help solubilize certain zwitterionic peptide intermediates.

• Step 1 (Setup): Dissolve the di-Cbz substrate (1.0 eq) in Methanol. Add 10% Pd/C (10% w/w) under Argon.

• Step 2 (Reagent Addition): Add solid ammonium formate (8.0 to 10.0 eq; 4-5 eq per Cbz group is required to drive the equilibrium).

• Step 3 (Reaction & Self-Validation): Warm the mixture to 40°C. Self-Validation: The decomposition of formate generates vigorous gas evolution ( CO2​ and H2​ ). The cessation of this bubbling is a reliable macroscopic indicator that the formate has been consumed and the reaction is likely complete.

• Step 4 (Workup): Filter through Celite. Because excess ammonium formate can co-precipitate, the crude residue should be dissolved in a minimal amount of water and lyophilized, or passed through a short strong-cation exchange (SCX) resin to isolate the pure amine.

Protocol C: Acidolytic Cleavage via HBr/AcOH

When the substrate contains sulfur (e.g., thiophene rings or methionine) that would instantly poison a Pd catalyst, acidolytic cleavage is mandatory[2].

• Mechanistic Rationale: The 33% HBr/AcOH solution provides extreme acidity to protonate the carbamate, while the high concentration of bromide acts as an immediate trap for the resulting benzyl carbocation, preventing polymerization or side-chain alkylation.

• Step 1 (Setup): Place the di-Cbz amino acid (1.0 eq) in a round-bottom flask equipped with a drying tube (to exclude moisture).

• Step 2 (Reagent Addition): Slowly add 33% HBr in Acetic Acid (approx. 5-10 mL per gram of substrate) at room temperature.

• Step 3 (Reaction & Self-Validation): Stir at room temperature for 1-2 hours. Self-Validation: The reaction will evolve CO2​ gas. Furthermore, as the di-Cbz groups are cleaved, the highly polar, fully deprotected amino acid dihydrobromide salt will often precipitate directly out of the less-polar acetic acid solution. This precipitation drives the reaction forward via Le Chatelier's principle.

• Step 4 (Workup): Pour the reaction mixture into a large volume of ice-cold diethyl ether (10x volume). The fully deprotected amino acid salt will crash out as a solid. Filter and wash extensively with cold ether to remove the acetic acid and the benzyl bromide byproduct.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]

Safety & Regulatory Compliance

Personal protective equipment for handling (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid

Comprehensive Safety & Handling Guide for (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid

Introduction

(S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid—commonly referred to as Z-β-homolysine(Z)-OH —is a heavily protected β-amino acid derivative critical in the synthesis of peptidomimetics, β-peptides, and advanced Antibody-Drug Conjugate (ADC) linkers. Due to its dual carboxybenzyl (Cbz/Z) protection, the compound presents as a fine, lipophilic powder. While generally stable at room temperature, its physical properties dictate strict handling protocols to mitigate combustible dust hazards, respiratory sensitization, and severe environmental toxicity.

Part 1: Causality-Driven PPE & Safety Protocols

As a Senior Application Scientist, I emphasize that Personal Protective Equipment (PPE) is not merely a regulatory checklist; it is a causality-driven defense system. For Z-β-homolysine(Z)-OH, the primary risks are not acute chemical burns, but rather respiratory irritation from fine particulates, static-induced deflagration of combustible dust, and organic solvent exposure during the solubilization phase.

Table 1: Required PPE and Mechanistic Justification

PPE Component	Specification	Causal Justification
Respirator	N95 or P100 (US) / FFP2 or FFP3 (EU)	The compound is a fine powder classified under Storage Class 11 (Combustible Solids) [1]. Mechanical transfer generates aerosols that can cause respiratory irritation and pose a deflagration risk if highly concentrated.
Gloves	Nitrile (Minimum 0.11 mm thickness)	While the powder itself is only mildly irritating, processing requires aprotic solvents (e.g., DMF, DCM). Nitrile provides an essential barrier against solvent-mediated transdermal absorption of the lipophilic Cbz-protected amino acid.
Eye Protection	Snug-fitting safety goggles	Prevents mechanical irritation from airborne particulates during weighing and protects against solvent splashing during the solubilization phase.
Lab Coat	Anti-static, flame-resistant	Mitigates the risk of electrostatic discharge (ESD), which can ignite localized dust clouds generated during bulk powder transfer.

Part 2: Operational Workflow & Handling

Handling Cbz-protected β-amino acids requires a self-validating workflow that minimizes aerosolization and ensures complete solvation before downstream peptide coupling.

Step-by-Step Handling Protocol:

• Pre-Weighing Preparation: Ensure the fume hood is operational with a face velocity of 80-100 fpm. Ground all receiving vessels to prevent static accumulation.

• Transfer: Use non-sparking, anti-static spatulas (e.g., PTFE-coated) to transfer the powder. Avoid rapid pouring or scraping, which generates static and dust plumes.

• Solubilization: Z-β-homolysine(Z)-OH is highly lipophilic. Transfer the weighed solid to a dry reaction flask. Slowly add a polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)) down the side of the flask to wet the powder without dispersing it.

• Agitation: Use magnetic stirring at a low RPM until the solution is completely clear. Do not apply vortexing if the flask is unsealed, as this risks aerosolizing the dry powder before it is fully wetted.

Workflow for the safe handling, solubilization, and spill management of Z-β-homolysine(Z)-OH.

Part 3: Spill Management & Disposal Plans

Because this compound is a heavily protected organic molecule, it is highly persistent in aqueous environments and must be treated as a WGK 3 (Highly hazardous to water) substance under environmental regulations[2].

Spill Response Protocol:

• Evacuate and Assess: If a bulk spill occurs outside a fume hood, evacuate the immediate area to allow suspended combustible dust to settle.

• Containment: Do NOT use water to wash the spill. Water will not dissolve the lipophilic powder and will spread the contamination, violating WGK 3 containment protocols[2].

• Collection: Gently cover the spill with damp, solvent-compatible absorbent pads to suppress dust, or sweep using an anti-static brush into a sealable hazardous waste container.

• Decontamination: Wipe the area with a solvent-dampened cloth (e.g., isopropanol) to remove residual organic traces.

Disposal Plan:

• Solid Waste: All contaminated spatulas, weigh boats, and swept powder must be placed in a clearly labeled, tightly sealed container designated for Combustible Solid Waste (Class 11) [1].

• Liquid Waste: Post-reaction filtrates containing DMF/DCM and residual Z-β-homolysine(Z)-OH must be segregated into halogenated or non-halogenated organic waste streams (depending on the solvent used) and sent for high-temperature incineration.

• Environmental Compliance: Never dispose of this compound down the drain. Its high lipophilicity and stability mean it will bypass standard mechanical sewage separation and persist in the water table[2].

References

• Methodology for classification of storage classes - E-LEARNING . Department of Industrial Works (DIW). Available at: [Link]

• Substances hazardous to waters - Umweltbundesamt . German Environment Agency. Available at:[Link]

Sources

• 1. E-LEARNING [diwhz.diw.go.th]
• 2. Substances hazardous to waters | Umweltbundesamt [umweltbundesamt.de]